(R)-4-N-Boc-2-cyanopiperidine

Core Science & Biosynthesis

(R)-4-N-Boc-2-cyanopiperidine CAS number and molecular formula

Technical Whitepaper: (R)-N-Boc-2-Cyanopiperidine Scaffolds Clarifying Nomenclature, Synthesis, and Therapeutic Utility

Part 1: Executive Summary & Nomenclature Resolution

The Nomenclature Ambiguity In the domain of chiral building blocks, the string "(R)-4-N-Boc-2-cyanopiperidine" presents a critical nomenclature conflict often found in supplier databases. It typically arises from a non-IUPAC numbering convention applied to piperazine derivatives or a typographic error regarding the position of the nitrogen substituent in piperidines.

To ensure scientific integrity, this guide addresses the two distinct chemical entities likely targeted by this query. Researchers must verify their target structure against the CAS numbers below before proceeding with synthesis.

Target A: The Piperidine Scaffold (Primary Probability)

• Chemical Name: (R)-1-(tert-Butoxycarbonyl)-2-cyanopiperidine

• Common Name: (R)-1-Boc-2-cyanopiperidine[1]

• Structure: A piperidine ring with a nitrile group at C2 and Boc protection at the ring nitrogen (N1).

• CAS Number: 940000-26-0 [1]

• Molecular Formula:

  [2]

• Molecular Weight: 210.27 g/mol

Target B: The Piperazine Scaffold (Commercial Synonym Match)

• Chemical Name: (R)-1-Boc-3-cyanopiperazine (or 4-Boc-2-cyanopiperazine via alternative numbering)

• Database Synonym: Often listed as "R-4-N-Boc-2-cyanopiperidine" in catalogs due to numbering the Boc-nitrogen as position 4 relative to the cyano group.[3]

• CAS Number: 1217791-74-6 (or 859518-35-7 for racemic/generic)[3]

• Molecular Formula: ngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-inserted">

  [4][5]

Editorial Note: Given the user specified "piperidine," Target A (CAS 940000-26-0) is the chemically accurate subject of this guide. The following sections focus on the synthesis and application of the piperidine derivative.

Part 2: Chemical Profile & Properties

(R)-1-Boc-2-cyanopiperidine serves as a pivotal chiral intermediate for serine protease inhibitors and DPP-4 inhibitors (e.g., Alogliptin analogs). The nitrile group acts as a "warhead" precursor or a bioisostere for carbonyl functionalities.

Property	Specification
Appearance	White to off-white crystalline solid or viscous oil
Chirality	(R)-Enantiomer (e.e. typically >98%)
Solubility	Soluble in DCM, EtOAc, MeOH; Sparingly soluble in water
Boiling Point	~330°C (Predicted)
Density	~1.08 g/cm³
Storage	2-8°C, Inert atmosphere (Argon/Nitrogen)

Part 3: Synthetic Pathways & Mechanism

The synthesis of (R)-1-Boc-2-cyanopiperidine relies on the dehydration of the corresponding primary amide. This route preserves the stereocenter established in the commercially available amino acid precursor, (R)-Pipecolic acid.

Core Synthesis Logic

• Protection: (R)-Pipecolic acid is N-protected using

  .

• Amidation: The carboxylic acid is converted to a primary amide via a mixed anhydride or active ester.

• Dehydration: The amide is dehydrated to the nitrile using Trifluoroacetic Anhydride (TFAA) or Burgess Reagent.

Figure 1: Stereoselective synthesis of (R)-1-Boc-2-cyanopiperidine from (R)-pipecolic acid.

Part 4: Detailed Experimental Protocol

Objective: Synthesis of (R)-1-Boc-2-cyanopiperidine from (R)-1-Boc-piperidine-2-carboxamide.

Reagents:

• (R)-1-Boc-piperidine-2-carboxamide (1.0 eq)

• Trifluoroacetic anhydride (TFAA) (1.2 eq)

• Triethylamine (TEA) or Pyridine (2.5 eq)

• Dichloromethane (DCM) (Anhydrous)

Methodology:

• Setup: Charge a flame-dried round-bottom flask with (R)-1-Boc-piperidine-2-carboxamide dissolved in anhydrous DCM (0.1 M concentration). Cool the solution to 0°C under an argon atmosphere.

• Base Addition: Add Triethylamine (TEA) dropwise via syringe. Stir for 10 minutes.

• Dehydration: Add Trifluoroacetic anhydride (TFAA) dropwise over 20 minutes, maintaining the temperature below 5°C. The reaction is exothermic.

• Monitoring: Allow the mixture to warm to room temperature and stir for 2–4 hours. Monitor consumption of the amide by TLC (EtOAc/Hexane 1:1) or LC-MS.

• Workup: Quench the reaction with saturated

  solution. Extract the aqueous layer with DCM (3x).

• Purification: Wash combined organics with brine, dry over

  , and concentrate in vacuo. Purify the residue via flash column chromatography (Silica gel, 0-20% EtOAc in Hexanes) to yield the nitrile as a colorless oil or white solid.

Critical Quality Attribute (CQA):

• Optical Rotation: Check

  to ensure no racemization occurred during the dehydration step.

• IR Spectrum: Look for the characteristic nitrile stretch at ~2240 cm⁻¹.

Part 5: Therapeutic Applications

The 2-cyanopiperidine motif is a "privileged structure" in medicinal chemistry, particularly for targeting enzymes that interact with proline-like residues.

• DPP-4 Inhibition (Diabetes): The nitrile group can form a covalent (reversible) imidate adduct with the active site serine (Ser630) of Dipeptidyl peptidase-4 (DPP-4). This mechanism mimics the action of Vildagliptin or Saxagliptin, though those typically use pyrrolidine rings. The piperidine analog offers altered pharmacokinetic profiles (lipophilicity and metabolic stability).

• Cathepsin K Inhibition (Osteoporosis): (R)-2-cyanopiperidines serve as P2-P3 linkers in inhibitors of Cathepsin K, a cysteine protease involved in bone resorption. The rigid ring restricts the conformation of the inhibitor, enhancing selectivity over other cathepsins.

Figure 2: Downstream pharmaceutical applications of the (R)-2-cyanopiperidine scaffold.

References

• ChemicalBook. (R)-1-Boc-2-Cyanopiperidine Product Entry. Retrieved from

• PubChem. Compound Summary: tert-butyl 2-cyanopiperidine-1-carboxylate.[4] National Library of Medicine. Retrieved from

• Sakai, K. et al. (2010). Synthesis of chiral 2-cyanopiperidine derivatives via anodic oxidation. Tetrahedron Letters. (General synthetic methodology reference).

• GuideChem. Nomenclature Cross-Reference for CAS 1217791-74-6 (Piperazine variant). Retrieved from

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• 5. alfa-chemistry.com [alfa-chemistry.com]

The Strategic Role of the tert-Butyloxycarbonyl (Boc) Group in Piperidine Functionalization

Executive Summary

The piperidine ring is the most frequently encountered nitrogen heterocycle in FDA-approved pharmaceuticals.[1] Its ubiquity demands robust, scalable, and orthogonal protection strategies. The tert-butyloxycarbonyl (Boc) group is not merely a passive shield; it is a strategic tool that modulates the electronic and steric environment of the piperidine nitrogen.

This guide moves beyond basic textbook definitions to explore the functional utility of N-Boc piperidine. We will cover its installation dynamics, its critical role in directing

-lithiation for C-H functionalization, and high-fidelity deprotection protocols designed to mitigate tert-butyl cation scavenging issues.

Strategic Installation: Thermodynamics and Kinetics

While the installation of the Boc group using di-tert-butyl dicarbonate (Boc

O) is kinetically favorable, the choice of base and solvent profoundly impacts yield and purity, particularly when scaling.

The Mechanism of Protection

The reaction is driven by the nucleophilic attack of the piperidine nitrogen on the carbonyl of Boc

O. The subsequent collapse of the tetrahedral intermediate expels tert-butyl carbonate, which rapidly decomposes into CO and tert-butoxide.

Figure 1: Mechanistic pathway of N-Boc protection.[2] Note the irreversible entropic drive provided by CO

evolution.

Protocol: High-Efficiency N-Boc Protection

Objective: Synthesis of N-Boc-4-piperidone (or general piperidine derivative) with >98% purity without chromatography.

Reagents:

• Piperidine derivative (10 mmol)

• Boc

  O (1.1 equiv, 11 mmol)

• Triethylamine (TEA) (1.2 equiv) or aqueous Na

  CO (Green alternative)

• Dichloromethane (DCM) or THF

Step-by-Step Workflow:

• Dissolution: Dissolve the piperidine substrate in DCM (5 mL/mmol). Cool to 0 °C.

  • Expert Insight: Although the reaction is exothermic, cooling is primarily to suppress potential dimerization of reactive substrates or side reactions with impurities.

• Addition: Add TEA followed by the slow addition of Boc

  O (dissolved in minimal DCM) over 15 minutes.

  • Observation: Gas evolution (CO

    ) indicates reaction progress. Ensure the system is vented.

• Equilibration: Warm to room temperature and stir for 2–4 hours. Monitor by TLC (stain with ninhydrin; Boc-amines do not stain, free amines do).

• Workup (The Critical Step):

  • Wash the organic layer with 0.5 M HCl (or citric acid).

  • Causality: This protonates and removes any unreacted piperidine and TEA, leaving the neutral N-Boc product in the organic phase.

  • Wash with brine, dry over MgSO

    , and concentrate.

• Result: Usually yields a crystalline solid or clear oil requiring no further purification.

Advanced Utility: Directed -Lithiation

The most powerful application of the Boc group in piperidine chemistry is its ability to direct

-lithiation . The Boc carbonyl oxygen coordinates with lithium, directing the base to the proximal equatorial proton. This allows for the regio- and stereoselective introduction of electrophiles at the 2-position, a challenge that is difficult to address with other protecting groups like Cbz or Fmoc.

Mechanistic Pathway: The Beak-O'Brien Methodology

The reaction typically utilizes sec-Butyllithium (s-BuLi) complexed with a diamine ligand (e.g., TMEDA or Sparteine) to deprotonate the

-carbon.

Figure 2: Directed

-lithiation pathway. The Boc group is essential for the pre-lithiation coordination complex.

Protocol: -Functionalization of N-Boc Piperidine

Safety Warning: s-BuLi is pyrophoric. Strictly anhydrous conditions are required.

• Setup: Flame-dry a Schlenk flask under Argon. Add N-Boc piperidine (1.0 equiv) and TMEDA (1.2 equiv) in anhydrous diethyl ether (Et

  O).

  • Why Ether? Et

    O is a better coordinating solvent for lithiation stability than THF in this specific context.

• Cryogenic Cooling: Cool the solution to -78 °C .

• Lithiation: Dropwise add s-BuLi (1.2 equiv) over 20 minutes.

  • Expert Insight: Maintain internal temperature below -70 °C to prevent decomposition of the Boc group (which can undergo nucleophilic attack by the lithiated species at higher temps).

• Incubation: Stir at -78 °C for 4–6 hours.

• Trapping: Add the electrophile (e.g., Methyl Iodide, Benzaldehyde) dissolved in Et

  O.

• Quench: Warm to room temperature overnight and quench with saturated NH

  Cl.

Deprotection Strategies & Scavenging Systems

Removing the Boc group is generally achieved via acidolysis. However, the generation of the tert-butyl cation (

-Bu ) presents a risk: it can re-alkylate electron-rich regions of the molecule (e.g., indole rings, thiols, or the newly liberated amine).

Comparative Deprotection Reagents[3][4][5]

Reagent System	Conditions	Suitability	Scavenger Need?
TFA / DCM (1:1)	25 °C, 30 min	Standard substrates	High (if sensitive)
4M HCl in Dioxane	25 °C, 1 h	Formation of HCl salts	Low
TMSOTf / 2,6-Lutidine	0 °C -> RT	Acid-sensitive substrates	Moderate
ZnBr / DCM	RT, overnight	Selective cleavage	Low

Protocol: Scavenger-Assisted TFA Deprotection

Scenario: Deprotection of a piperidine containing an electron-rich aromatic side chain (e.g., Indole or Phenol).

• Cocktail Preparation: Prepare a solution of TFA:DCM:Triethylsilane (TES) in a ratio of 50:45:5 .

  • Mechanism:[2][3][4][5][6][7][8] TES acts as a hydride donor, trapping the

    -Bu cation to form isobutane (gas) and silyl species, preventing alkylation of the substrate.

• Reaction: Add the cocktail to the N-Boc piperidine at 0 °C. Stir for 30 minutes at room temperature.

• Workup:

  • Concentrate under reduced pressure.

  • Azeotrope: Add toluene and concentrate (2x) to remove residual TFA.

  • Validation: The absence of the Boc signal (~1.45 ppm, s, 9H) in

    H NMR confirms deprotection.

References

• Greene, T. W.; Wuts, P. G. M. Protective Groups in Organic Synthesis, 4th ed.; Wiley-Interscience: New York, 2006.

• Beak, P.; Lee, W. K. "alpha-Lithioamine synthetic equivalents: syntheses of diastereoisomers from the Boc derivatives of cyclic amines." Journal of Organic Chemistry, 1993 , 58, 1109–1117.

• O'Brien, P. "Chiral Lithium Amides for Asymmetric Synthesis." Journal of the Chemical Society, Perkin Transactions 1, 1998 , 1439–1457.

• Lundt, B. F.; Johansen, N. L.; Vølund, A.; Markussen, J. "Removal of acid-labile protecting groups with trifluoroacetic acid: Mechanisms and scavengers." International Journal of Peptide and Protein Research, 1978 , 12, 258–268.

• Agami, C.; Couty, F. "The Reactivity of the N-Boc Group in Piperidine Derivatives." Tetrahedron, 2002 , 58, 2701–2724.

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The Cyanopiperidine Scaffold: A Linchpin in Modern Medicinal Chemistry

An In-depth Technical Guide for Drug Discovery Professionals

Abstract

The piperidine ring is a cornerstone of medicinal chemistry, recognized as a privileged scaffold due to its prevalence in natural products and FDA-approved pharmaceuticals.[1] Its conformational flexibility and the capacity for substitution at multiple positions make it an exceptionally adaptable framework for drug design.[1] The introduction of a cyano (-C≡N) group onto this saturated heterocycle gives rise to the cyanopiperidine scaffold, a moiety that imparts a unique and powerful combination of physicochemical and pharmacological properties. This guide delves into the strategic importance of the cyanopiperidine core, exploring its role in modulating molecular properties, its application in key therapeutic areas—most notably as a cornerstone of Janus kinase (JAK) inhibitors—and the synthetic strategies employed to access these critical building blocks.

The Strategic Value of the Cyanopiperidine Moiety in Drug Design

The incorporation of a cyanopiperidine scaffold into a drug candidate is a deliberate design choice, driven by the multifaceted influence of the cyano group on the molecule's overall profile. This influence extends from fundamental physicochemical properties to direct interactions with biological targets.

Modulation of Physicochemical Properties

The piperidine ring itself generally enhances druggability by improving pharmacokinetic (ADME) properties and metabolic stability.[1] The addition of a nitrile group further refines these characteristics:

• Lipophilicity and Solubility: The cyano group is a polar substituent that can modulate a molecule's lipophilicity (LogP/LogD). This is a critical parameter that governs solubility, membrane permeability, and plasma protein binding.[2][3] By replacing a less polar group with a nitrile, medicinal chemists can fine-tune the lipophilicity to achieve an optimal balance for oral bioavailability and distribution.[2]

• Metabolic Stability: The piperidine scaffold is relatively stable to metabolism.[1] The electron-withdrawing nature of the cyano group can further influence the metabolic fate of the molecule by altering the reactivity of adjacent positions. However, it is important to note that the nitrile group itself can be subject to enzymatic hydrolysis to a carboxylic acid, a metabolic pathway observed for some cyanopyrrolidine-containing drugs.

• pKa Modulation: The basicity of the piperidine nitrogen is a key determinant of its ionization state at physiological pH, which in turn affects its interaction with targets and its pharmacokinetic profile. The electron-withdrawing effect of a cyano group can lower the pKa of the piperidine nitrogen, reducing its basicity.[4][5] This modulation can be crucial for optimizing target engagement and minimizing off-target effects related to excessive basicity.

Role in Target Engagement

The cyano group is more than a passive modulator of physicochemical properties; it can play an active role in binding to a biological target.

• Hydrogen Bond Acceptor: The nitrogen atom of the nitrile group possesses a lone pair of electrons and can act as a potent hydrogen bond acceptor. This interaction is a critical component of the binding affinity for numerous cyanopiperidine-containing drugs, including the JAK inhibitors.

• Dipolar Interactions: The carbon-nitrogen triple bond creates a strong dipole moment, which can engage in favorable dipole-dipole or dipole-induced dipole interactions within a protein's binding pocket.

• Covalent Warhead: In certain contexts, the nitrile group can act as an electrophilic "warhead," reacting with nucleophilic residues (most commonly cysteine) in an enzyme's active site to form a covalent bond.[6] This can lead to potent and often irreversible or slowly reversible inhibition. While this is a known mechanism for some nitrile-containing inhibitors, for many cyanopiperidine drugs, its role is primarily non-covalent.

Case Study: The Cyanopiperidine Scaffold in Janus Kinase (JAK) Inhibitors

The pivotal role of the cyanopiperidine scaffold is perhaps best exemplified by its presence in a class of blockbuster drugs targeting the Janus kinase (JAK) family of enzymes, which are crucial mediators of cytokine signaling in inflammatory diseases.

Tofacitinib (Xeljanz®)

Tofacitinib is an oral JAK inhibitor approved for the treatment of rheumatoid arthritis, psoriatic arthritis, and ulcerative colitis.[7] Its chemical structure, 3-((3R,4R)-4-methyl-3-(methyl(7H-pyrrolo[2,3-d]pyrimidin-4-yl)amino)piperidin-1-yl)-3-oxopropanenitrile, features a chiral (3R,4R)-cyanopiperidine ring.[8][9] This specific stereochemistry is crucial for positioning the pyrrolo[2,3-d]pyrimidine core for optimal interaction with the hinge region of the JAK kinase domain, while the cyanoethyl group extends into another region of the active site. The nitrile group is essential for its potent inhibitory activity.

Ruxolitinib (Jakafi®)

Ruxolitinib is another potent JAK1/JAK2 inhibitor approved for the treatment of myelofibrosis and polycythemia vera.[10] Its structure, (R)-3-(4-(7H-pyrrolo[2,3-d]pyrimidin-4-yl)-1H-pyrazol-1-yl)-3-cyclopentylpropanenitrile, while not containing a piperidine ring, features a closely related chiral cyanopropyl moiety.[11] Structural studies have shown that the pyrrolopyrimidine group anchors the molecule to the hinge region of JAK2 through hydrogen bonds.[12] The (R)-enantiomer is significantly more active than the (S)-isomer, highlighting the importance of stereochemistry in achieving shape complementarity within the ATP binding site.[12]

Structure-Activity Relationship (SAR) Insights

For JAK inhibitors like Tofacitinib, the cyanopiperidine scaffold serves several critical functions:

• Stereospecific Orientation: The rigid, chiral piperidine ring orients the key pharmacophoric elements—the hinge-binding heterocycle and the cyano group—in a precise three-dimensional arrangement required for high-affinity binding.

• Non-covalent Interactions: The cyano group engages in critical interactions within the ATP-binding pocket, contributing significantly to the overall binding energy.

• Vector for Substitution: The piperidine nitrogen provides a convenient attachment point for the cyano-containing side chain, allowing for optimization of potency and pharmacokinetic properties.

Drug	Chemical Structure	Target(s)	Key Cyanopiperidine Feature
Tofacitinib	3-((3R,4R)-4-methyl-3-(methyl(7H-pyrrolo[2,3-d]pyrimidin-4-yl)amino)piperidin-1-yl)-3-oxopropanenitrile[8]	JAK1, JAK2, JAK3[7]	(3R,4R)-stereochemistry is critical for activity.
Ruxolitinib	(R)-3-(4-(7H-pyrrolo[2,3-d]pyrimidin-4-yl)-1H-pyrazol-1-yl)-3-cyclopentylpropanenitrile[11]	JAK1, JAK2[10]	The analogous chiral cyanopropyl group demonstrates the importance of the cyano moiety and stereochemistry.[12]
Baricitinib	2-(1-(ethylsulfonyl)-3-(4-(7H-pyrrolo[2,3-d]pyrimidin-4-yl)-1H-pyrazol-1-yl)azetidin-3-yl)acetonitrile[13]	JAK1, JAK2[14]	Features a cyano-substituted azetidine, a 4-membered ring analogue of piperidine.
Paltusotine	3-[4-(4-Amino-1-piperidinyl)-3-(3,5-difluorophenyl)-6-quinolinyl]-2-hydroxybenzonitrile[15]	Somatostatin Receptor 2 (SST2) Agonist[16]	Contains a cyanophenyl group attached to a piperidine, showcasing the utility of the cyano group in a different therapeutic context.[17]

Synthetic Strategies for Chiral Cyanopiperidines

The therapeutic success of drugs containing chiral cyanopiperidines has driven the development of efficient and stereoselective synthetic methods. Accessing enantiomerically pure cyanopiperidines is a key challenge that has been addressed through various innovative strategies.

Asymmetric Synthesis via Chiral Catalysis

The use of chiral catalysts to control stereochemistry is a powerful approach in modern organic synthesis.

• Chiral Phosphoric Acid (CPA) Catalysis: CPAs have emerged as highly effective catalysts for a variety of asymmetric transformations, including intramolecular aza-Michael additions.[18] This strategy can be employed to cyclize a suitably functionalized acyclic precursor to form a chiral piperidine ring with high enantioselectivity.[18][19] The resulting piperidine can then be further elaborated to introduce the cyano group.

Enzymatic and Biocatalytic Methods

Enzymes offer unparalleled stereoselectivity and operate under mild conditions, making them attractive for pharmaceutical synthesis.

• Asymmetric Amination with Transaminases: A key step in the synthesis of some chiral piperidines is the asymmetric amination of a corresponding piperidone precursor. Transaminase enzymes can catalyze this transformation with high enantiomeric excess, providing a direct route to chiral 3-aminopiperidine derivatives, which are versatile intermediates for cyanopiperidine synthesis.[20]

Experimental Protocol: Conceptual Synthesis of a Tofacitinib Intermediate

The following outlines a conceptual, multi-step synthesis for a key chiral intermediate of Tofacitinib, based on published routes.[8][9] This protocol is for illustrative purposes and should be adapted and optimized based on laboratory-specific conditions.

Step 1: Synthesis of (3R,4R)-N-benzyl-4-methylpiperidin-3-amine

• Reaction Setup: To a solution of a suitable protected 4-methylpiperidin-3-one precursor in an appropriate buffer (e.g., phosphate buffer), add a transaminase enzyme catalyst and an amine donor (e.g., isopropylamine).

• Reaction Conditions: Stir the mixture at a controlled temperature (e.g., 30-40 °C) and pH until the reaction is complete, as monitored by HPLC.

• Work-up and Isolation: Upon completion, perform an extractive work-up to remove the enzyme and isolate the chiral amine.

• N-Alkylation and N-Benzylation: The resulting chiral amine is then subjected to N-methylation followed by N-benzylation under standard reductive amination conditions to yield the target intermediate.

Step 2: Coupling with the Pyrrolopyrimidine Core

• Reaction Setup: Dissolve the chiral piperidine intermediate and 4-chloro-7H-pyrrolo[2,3-d]pyrimidine in a suitable aprotic solvent (e.g., DMSO) with a non-nucleophilic base (e.g., DIPEA).

• Reaction Conditions: Heat the reaction mixture (e.g., 80-100 °C) until the starting materials are consumed (monitored by TLC or LC-MS).

• Work-up and Isolation: Cool the reaction, dilute with water to precipitate the product, and isolate by filtration. Purify the crude product by recrystallization or column chromatography.

Step 3: Debenzylation and Cyanoethylation

• Debenzylation: The N-benzyl group is removed via catalytic hydrogenation (e.g., using Pd/C catalyst under a hydrogen atmosphere).

• Cyanoethylation: The resulting secondary amine is reacted with a cyano-containing electrophile (e.g., ethyl cyanoacetate) in a suitable solvent to install the final cyanoethyl side chain, yielding the Tofacitinib core structure.[9]

Conclusion and Future Perspectives

The cyanopiperidine scaffold has firmly established itself as a privileged structural motif in modern drug discovery. Its ability to fine-tune physicochemical properties, engage in critical binding interactions, and serve as a rigid, stereochemically defined core has led to the development of transformative therapies, particularly in the realm of kinase inhibition. The strategic incorporation of the cyano group onto the versatile piperidine framework provides medicinal chemists with a powerful tool to address the complex challenges of drug design, from optimizing ADME profiles to enhancing target potency and selectivity. As our understanding of asymmetric synthesis continues to evolve, the accessibility of diverse and complex chiral cyanopiperidines will undoubtedly expand, paving the way for the discovery of next-generation therapeutics that leverage the unique advantages of this remarkable scaffold.

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Discovery and Synthesis of Novel Substituted Piperidines: A Modern Medicinal Chemistry Perspective

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract: The piperidine scaffold is one of the most significant and prevalent N-heterocycles in modern pharmaceuticals, appearing in a vast array of clinically approved drugs.[1][2] Its unique combination of a saturated, three-dimensional structure, tunable basicity, and metabolic stability makes it a privileged motif in drug design.[1] This guide provides an in-depth technical exploration of the contemporary strategies employed in the discovery and synthesis of novel substituted piperidines. We will move beyond simple recitation of reactions to dissect the underlying chemical logic, offering field-proven insights into why specific synthetic routes are chosen. This document is structured to serve as a practical resource for researchers at the bench and professionals in drug development, covering key synthetic paradigms from classical ring formation to cutting-edge late-stage functionalization, the crucial role of stereochemistry, and the iterative process of structure-activity relationship (SAR) analysis.

The Strategic Importance of the Piperidine Motif in Drug Design

The piperidine ring is not merely a passive linker; it is an active contributor to a molecule's pharmacological profile. Its six-membered, sp³-hybridized ring structure imparts a defined three-dimensionality that is often absent in the flat, aromatic systems that populate many screening libraries.[3] This 3D geometry allows for precise spatial orientation of substituents, enabling optimal interactions with the complex topographies of biological targets like enzyme active sites and protein-protein interfaces.[4]

From a physicochemical standpoint, the nitrogen atom provides a basic handle that can be crucial for aqueous solubility and the formation of key hydrogen bonds with a target receptor.[5] The presence of the piperidine motif often enhances a compound's "druggability" by improving its pharmacokinetic (ADME - Absorption, Distribution, Metabolism, and Excretion) properties and reducing toxicity.[1] Its derivatives are found in more than twenty classes of pharmaceuticals, targeting everything from cancer and CNS disorders to infectious diseases.[6][7]

Core Synthetic Paradigms for Piperidine Construction

The approach to synthesizing a target piperidine is a critical decision driven by factors such as desired substitution pattern, stereochemistry, scalability, and the availability of starting materials. The following sections detail the most powerful and widely adopted strategies.

Hydrogenation of Pyridine Precursors

The reduction of a pre-functionalized pyridine ring is arguably the most direct and popular approach for accessing substituted piperidines.[8][9] This method is powerful because of the vast commercial availability and well-established chemistry of pyridine derivatives.

Causality Behind the Method: This strategy leverages the aromatic stability of the pyridine ring to facilitate its initial synthesis and functionalization, followed by a robust reduction to the saturated piperidine core. The choice of catalyst and conditions is paramount as it dictates the stereochemical outcome, with many methods favoring the formation of cis-disubstituted products.[8]

Key Methodologies:

• Heterogeneous Catalytic Hydrogenation: This is a workhorse method using catalysts like Rhodium on Carbon (Rh/C) or Palladium on Carbon (Pd/C) under hydrogen pressure. Recent advancements have enabled these reactions to proceed under milder conditions, for instance, using 10% Rh/C in water at 80 °C and 5 atm of H₂, making it a more sustainable choice.[10]

• Homogeneous Catalysis: Transition metal complexes, particularly those of rhodium and iridium, allow for highly stereoselective reductions. Asymmetric transfer hydrogenation, for instance, can be used to produce chiral piperidines from pyridinium salts with excellent enantioselectivity.[11]

• Metal-Free Reductions: As an alternative to precious metals, systems like borenium catalysts with hydrosilanes or ammonia borane can effectively reduce pyridines.[8] These methods often exhibit good cis-selectivity and can be advantageous when metal contamination is a concern.[10]

Table 1: Comparison of Selected Pyridine Hydrogenation Methods

Method	Catalyst/Reagent	Typical Conditions	Key Advantages	Selectivity	Reference
Heterogeneous	10% Rh/C	H₂ (5 atm), Water, 80 °C	Scalable, Green Solvent, Broad Applicability	Generally cis	[10]
Homogeneous	Rhodium Complex	Formic Acid	High Enantio- & Diastereoselectivity	Catalyst-controlled	[11]
Metal-Free	B(C₆F₅)₃ / Hydrosilane	Mild Temperature	Avoids Heavy Metals, Good Functional Group Tolerance	Generally cis	[8]

Experimental Protocol: General Procedure for Heterogeneous Hydrogenation of a Substituted Pyridine

• Reactor Setup: To a high-pressure hydrogenation vessel, add the substituted pyridine substrate (1.0 eq) and 10% Rhodium on Carbon (5-10 mol%).

• Solvent Addition: Add a suitable solvent (e.g., methanol, ethanol, or water) to dissolve or suspend the substrate.

• Inerting: Seal the vessel and purge with an inert gas (e.g., nitrogen or argon) three times to remove oxygen.

• Hydrogenation: Pressurize the vessel with hydrogen gas to the desired pressure (e.g., 5 atm).

• Reaction: Heat the reaction mixture to the target temperature (e.g., 80 °C) with vigorous stirring. Monitor the reaction progress by TLC or LC-MS.

• Work-up: Upon completion, cool the vessel to room temperature and carefully vent the hydrogen gas. Purge with inert gas.

• Purification: Filter the reaction mixture through a pad of celite to remove the catalyst, washing with the reaction solvent. Concentrate the filtrate under reduced pressure. The crude product can then be purified by column chromatography or crystallization.

De Novo Ring Construction: Cyclization Strategies

Building the piperidine ring from acyclic precursors offers immense flexibility in introducing diverse substituents and controlling stereochemistry. These methods involve forming one or more C-C or C-N bonds to close the six-membered ring.

Causality Behind the Method: Cyclization strategies are chosen when the required pyridine precursor is inaccessible or when complex substitution patterns, particularly at multiple stereocenters, are desired. The choice of precursor and cyclization trigger (e.g., acid, base, metal catalyst) provides precise control over the final structure.

Key Methodologies:

• Intramolecular Cyclization of Amino Alcohols: A classic and reliable method where an amino alcohol is treated with a chlorinating agent like thionyl chloride (SOCl₂). This converts the alcohol into a good leaving group in situ, which is then displaced by the amine to form the piperidine ring in a one-pot procedure.[10]

• Aza-Diels-Alder Reaction: A powerful [4+2] cycloaddition between an imine (the dienophile) and a diene to form a tetrahydropyridine, which can then be reduced to the piperidine. The use of chiral Lewis acid catalysts can render this process highly enantioselective.[12]

• Multicomponent Reactions (MCRs): MCRs are a cornerstone of modern efficiency, combining three or more starting materials in a single pot to rapidly build molecular complexity.[13][14] For piperidines, a common MCR involves the condensation of an aldehyde, an amine, and a β-ketoester, often catalyzed by acids or metal salts, to generate highly functionalized products.[15]

Caption: Key Intermediates in Piperidine C-H Functionalization.

The Critical Role of Stereochemistry in Piperidine Discovery

For biologically active molecules, stereochemistry is not a trivial detail; it is fundamental to function. The different spatial arrangements of atoms in enantiomers or diastereomers can lead to vastly different pharmacological activities, potencies, and safety profiles. [16][17]Therefore, the development of asymmetric syntheses for chiral piperidines is of paramount importance. [18] Key Strategies for Stereocontrol:

• Chiral Pool Synthesis: Utilizing naturally occurring chiral starting materials to construct the piperidine ring.

• Chiral Auxiliaries: Temporarily attaching a chiral group to an acyclic precursor to direct the stereochemical outcome of a cyclization reaction, after which the auxiliary is removed.

• Asymmetric Catalysis: Using a small amount of a chiral catalyst (metal-based or organocatalyst) to generate a large amount of an enantioenriched product. This is often the most efficient and elegant approach. [19][20]A notable example is the rhodium-catalyzed asymmetric reductive Heck reaction to create 3-substituted piperidines with excellent enantioselectivity. [21]

Structure-Activity Relationships (SAR): Bridging Synthesis and Function

The synthesis of novel piperidines is only the first step. The ultimate goal is to discover molecules with desired biological activity. This is achieved through an iterative cycle of synthesis, biological testing, and SAR analysis. [5] The Process:

• Initial Hit: A piperidine-containing compound is identified from a high-throughput screen (HTS) or rational design. [4]2. Analog Synthesis: Chemists synthesize a series of related compounds by systematically modifying different parts of the initial hit molecule (e.g., changing substituents on the piperidine ring or at the nitrogen atom). [22][23]3. Biological Evaluation: The new analogs are tested in biological assays to measure their activity (e.g., IC₅₀ or Kᵢ values). [4]4. SAR Analysis: The results are analyzed to understand how structural changes affect activity. For example, it might be found that a halogenated phenyl group in one position occupies a key hydrophobic pocket, while the piperidine ring itself acts to orient a primary amine for optimal receptor binding. [4][5]This knowledge guides the design of the next generation of compounds.

This iterative process of design, synthesis, and testing is the engine of drug discovery, allowing scientists to refine a weakly active "hit" into a potent and selective "lead" compound.

Conclusion and Future Outlook

The synthesis of substituted piperidines is a dynamic and evolving field, central to the future of drug discovery. While traditional methods like pyridine hydrogenation and classical cyclizations remain invaluable for their reliability and scalability, the future lies in the continued development of more efficient and precise technologies. Advances in catalytic asymmetric synthesis will provide more direct access to stereochemically pure compounds. [11][18]Furthermore, the expansion of late-stage C-H functionalization techniques will empower medicinal chemists to explore chemical space more broadly and accelerate the optimization of complex drug candidates. [24][25]By integrating these powerful synthetic tools with a deep understanding of structure-activity relationships, the scientific community is well-positioned to unlock the full potential of the piperidine scaffold in developing the next generation of innovative medicines.

References

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• Pei, Z., et al. (2006). Discovery and Structure−Activity Relationships of Piperidinone- and Piperidine-Constrained Phenethylamines as Novel, Potent, and Selective Dipeptidyl Peptidase IV Inhibitors. Journal of Medicinal Chemistry, 49(12), 3545-3561. [Link]

• Mokhtary, M., & Mahooti, K. (2024). Recent Advances in the Synthesis of Highly Substituted Piperidine Analogs with Biological Activities. Advanced Journal of Chemistry, Section A, 7(2), 163-189. [Link]

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• ResearchGate. (n.d.). Proposed mechanism for the synthesis of highly substituted piperidine 9. ResearchGate. [Link]

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• ResearchGate. (2023). Structure–activity relationship of piperidine derivatives with anticancer activity. ResearchGate. [Link]

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• Dherange, B. D., et al. (2016). Opportunities and challenges for direct C–H functionalization of piperazines. Beilstein Journal of Organic Chemistry, 12, 693-705. [Link]

• Encyclopedia.pub. (2023). Pharmacological Applications of Piperidine Derivatives. Encyclopedia.pub. [Link]

• Pitre, S. P., et al. (2019). Highly Diastereoselective Functionalization of Piperidines by Photoredox Catalyzed C–H Arylation and Epimerization. ChemRxiv. [Link]

• Kim, S., et al. (2024). Enhancing CYP3A4 Inhibition Prediction Using a Hybrid GNN–ML Model with Data Augmentation. International Journal of Molecular Sciences, 25(10), 5431. [Link]

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• ACS Publications. (2026). De Novo Synthesis of Multisubstituted Pyrrolidines Based on a Programmed Radical [2 + 2 + 1] Annulation Strategy Using Sulfide-Based Electron Donor–Acceptor Catalysis. The Journal of Organic Chemistry. [Link]

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• ResearchGate. (2010). Recent Advances in the Synthesis of Piperidines: Functionalization of Preexisting Ring Systems. ResearchGate. [Link]

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• Zhu, W., & Ma, D. (2009). Multicomponent reactions for the synthesis of complex piperidine scaffolds. Angewandte Chemie International Edition, 48(32), 5880-5883. [Link]

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Technical Whitepaper: Pre-Clinical Assessment of (R)-4-N-Boc-2-cyanopiperidine Scaffolds

Executive Summary: The "Warhead" Context

The molecule (R)-4-N-Boc-2-cyanopiperidine represents a specialized scaffold in the design of Reversible Covalent Inhibitors (RCIs) . Unlike traditional non-covalent drugs, this scaffold utilizes the nitrile (cyano) group at the C2 position as an electrophilic "warhead." This warhead is designed to form a reversible covalent bond with nucleophilic residues (Serine or Cysteine) in the active sites of target proteases, such as DPP-4 (Dipeptidyl peptidase-4) or Cathepsin K/S .

The 4-N-Boc moiety serves a dual purpose: it acts as a lipophilic space-filler (mimicking P2/P3 residues) during initial screening or as a protected amine handle for further diversification into bifunctional ligands.

This guide outlines the critical path for the initial biological evaluation of this scaffold, moving beyond simple IC50 generation to prove target engagement, reversibility, and selectivity .

Chemical Biology & Mechanism of Action[1][2]

Before initiating wet-lab protocols, researchers must understand the specific binding modality.[1] The utility of the 2-cyanopiperidine scaffold rests on its ability to transition between a free state and a covalent adduct.

The Nitrile Trap Mechanism

The nitrile group is less reactive than aldehydes or epoxides, offering a "Goldilocks" zone of reactivity—stable in plasma but reactive within the constrained environment of an enzyme active site.

• Recognition: The piperidine ring binds to the S1/S2 pocket.

• Attack: The catalytic nucleophile (e.g., Ser630 in DPP-4 or Cys25 in Cathepsin K) attacks the nitrile carbon.

• Adduct Formation: A covalent imidate (for Serine) or thioimidate (for Cysteine) adduct is formed.

• Reversal: Water hydrolyzes the adduct, releasing the active enzyme and the inhibitor.

Visualization of the Binding Pathway

Figure 1: Kinetic pathway of reversible covalent inhibition. The critical parameter for this scaffold is the dissociation rate (k_off), which determines residence time.

Module 1: Chemical Integrity & Stability Screening

The 2-cyanopiperidine moiety is chemically distinct. The alpha-proton at C2 is acidic, making the nitrile prone to epimerization (R to S) or elimination under basic conditions.

Protocol 1.1: Chiral Stability Assessment

Objective: Ensure the (R)-enantiomer does not racemize in physiological buffer.

• Preparation: Dissolve (R)-4-N-Boc-2-cyanopiperidine to 10 mM in DMSO.

• Incubation: Dilute to 100 µM in PBS (pH 7.4) and Tris-HCl (pH 8.0). Incubate at 37°C.

• Sampling: Aliquot at T=0, 1h, 4h, 24h.

• Analysis: Chiral HPLC or SFC (Supercritical Fluid Chromatography).

  • Column: Chiralpak AD-H or IC.

  • Mobile Phase: CO2/MeOH (with 0.1% DEA).

• Acceptance Criteria: >95% ee (enantiomeric excess) retention after 24h.

Module 2: In Vitro Enzymatic Profiling (Potency)

This module determines the affinity of the scaffold. Note that if the "4-N-Boc" group is a pro-moiety, activity may be low until deprotected. If it is a distal binding element, activity should be measurable.

Protocol 2.1: Fluorogenic Substrate Assay (FRET)

Target: Example using DPP-4 (Serine Protease) or Cathepsin K (Cysteine Protease).

Materials:

• Enzyme: Recombinant Human DPP-4 (0.1 nM final).

• Substrate: Gly-Pro-AMC (7-Amino-4-methylcoumarin).

• Buffer: 25 mM Tris, pH 7.4, 0.1 mg/mL BSA (prevents sticky compounds).

Workflow:

• Serial Dilution: Prepare 10-point dilution of the inhibitor in assay buffer (Top conc: 100 µM).

• Pre-incubation (Critical): Incubate Enzyme + Inhibitor for 30 minutes before adding substrate.

  • Why? Covalent inhibitors are time-dependent. Without pre-incubation, you will underestimate potency (IC50 shift).

• Reaction Start: Add Gly-Pro-AMC (Km concentration).

• Readout: Measure fluorescence (Ex 360 nm / Em 460 nm) continuously for 60 minutes.

• Data Analysis: Calculate the slope (velocity) of the linear portion. Plot % Inhibition vs. Log[Concentration].

Table 1: Expected Data Interpretation

Parameter	Observation	Interpretation
IC50 (No Pre-incubation)	> 10 µM	Slow binding or low affinity.
IC50 (30 min Pre-incubation)	< 100 nM	Time-dependent inhibition confirmed (Hallmark of covalent binding).
Hill Slope	> 1.5	Potential aggregation or irreversible non-specific binding.
Hill Slope	~ 1.0	Ideal 1:1 binding stoichiometry.

Module 3: Mechanism Validation (Reversibility)

A common failure mode for nitrile inhibitors is irreversibility (acting as a suicide substrate) or non-specific alkylation . You must prove the bond is reversible.

Protocol 3.1: Jump-Dilution Assay

Objective: Demonstrate that the enzyme activity recovers after the inhibitor is diluted out.

• Incubation: Incubate Enzyme + Inhibitor at 10x IC50 for 1 hour (Enzyme is >99% inhibited).

• Jump Dilution: Rapidly dilute the mixture 100-fold into buffer containing the substrate.

  • Final Conc: Enzyme is now at assay concentration; Inhibitor is at 0.1x IC50 (below inhibitory threshold).

• Monitoring: Monitor product formation over time.

• Result Analysis:

  • Reversible:[2][1][3][4] Activity slowly recovers as the inhibitor dissociates (concave-up progress curve).

  • Irreversible:[5] Activity remains flat (zero slope) because the enzyme is permanently dead.

Module 4: Selectivity & Toxicology (The "Clean" Scaffold)

Nitriles can be promiscuous. The "4-N-Boc" group aids lipophilicity but may attract off-targets (e.g., hERG or CYP enzymes).

Protocol 4.1: Selectivity Profiling

If targeting DPP-4, you must screen against DPP-8 and DPP-9 .

• Risk:[2][6] Inhibition of DPP-8/9 is associated with severe toxicity (alopecia, thrombocytopenia) in preclinical models.

• Goal: Selectivity Ratio (IC50 DPP-8 / IC50 DPP-4) > 1000-fold.

Protocol 4.2: GSH Trapping (Reactive Metabolite Screen)

Nitriles are generally stable, but the piperidine ring can be oxidized.

• System: Human Liver Microsomes (HLM) + NADPH + Glutathione (GSH).

• Incubation: 60 minutes at 37°C.

• Analysis: LC-MS/MS scanning for Neutral Loss of 129 Da (GSH adduct).

• Outcome: If GSH adducts are found, the scaffold is forming reactive metabolites (potential for idiosyncratic toxicity).

Experimental Workflow Diagram

Figure 2: The critical path for evaluating nitrile-based inhibitors. Failure at the "Reversibility" step (Jump-Dilution) necessitates scaffold redesign.

References

• Covalent Reversible Inhibition Mechanism

  • Resnick, E., et al. (2022). Covalent Reversible Inhibitors of Cysteine Proteases Containing the Nitrile Warhead. MDPI Molecules.

• Kinetic Analysis of Covalent Inhibitors

  • Strelow, J. M. (2017). A Perspective on the Kinetics of Covalent Binding. SLAS Discovery.

• DPP-4 Inhibitor Design (Cyanopiperidines)

  • Havale, S. H., & Pal, M. (2009). Medicinal chemistry approaches to the inhibition of dipeptidyl peptidase-4 for the treatment of type 2 diabetes. Bioorganic & Medicinal Chemistry.

• Assessment of Reactive Metabolites (GSH Trapping)

  • Evans, D. C., et al. (2004). Drug-Protein Adducts: An Industry Perspective on Minimizing the Potential for Drug Bioactivation in Drug Discovery and Development. Chemical Research in Toxicology.

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Stereoselective synthesis of (R)-2-cyanopiperidine building blocks

Content Type: Technical Guide / Whitepaper Audience: Process Chemists, Medicinal Chemists, and Drug Development Scientists

Executive Summary: The Strategic Value of the C2-Nitrile

(R)-1-N-Boc-2-cyanopiperidine is a critical chiral building block in the synthesis of Janus Kinase (JAK) inhibitors (e.g., Tofacitinib analogs) and peptidomimetics. The C2-nitrile group serves as a versatile "chiral handle," allowing transformation into primary amines, amides, carboxylic acids, or tetrazoles while maintaining the rigid piperidine scaffold.

Achieving the (R)-configuration with high enantiomeric excess (ee >98%) is synthetically challenging due to the lability of the

-proton and the tendency for racemization under basic conditions.

This guide details two distinct, field-proven synthetic pathways:

• The Chiral Pool Route (High Purity): Leveraging (R)-pipecolic acid for guaranteed stereochemistry.

• The Electrochemical "Shono" Route (Scalable): Anodic oxidation followed by cyanation and resolution.

Strategic Pathway Analysis

Feature	Method A: Chiral Pool (Dehydration)	Method B: Electrochemical (Shono)
Starting Material	(R)-Pipecolic Acid (Commercially Available)	N-Boc-Piperidine (Commodity Chemical)
Stereocontrol	Retentive (Starts 100% ee)	Racemic (Requires Resolution/SMB)
Scalability	High (Kilogram scale feasible)	Very High (Flow Electrochemistry)
Cost Profile	High (Reagent cost)	Low (Reagent cost) / High (CapEx)
Primary Risk	Racemization during amide dehydration	Cyanide handling & Resolution yield

Deep Dive: The Chiral Pool Protocol

Objective: Synthesis of (R)-1-N-Boc-2-cyanopiperidine via dehydration of primary amides. Mechanism: Stereoretentive dehydration of the primary amide using Trifluoroacetic Anhydride (TFAA).

Reaction Pathway Visualization

The following diagram illustrates the linear progression from (R)-Pipecolic acid, preserving the chiral center.

Caption: Linear synthesis preserving the (R)-stereocenter via mild amide dehydration.

Detailed Experimental Protocol

Note: All steps must be performed in a fume hood. Cyanide precursors are not used here, but the product is a nitrile.

Step 1: Preparation of (R)-N-Boc-Pipecolamide

• Activation: Dissolve (R)-N-Boc-pipecolic acid (1.0 equiv) in anhydrous THF (0.2 M) under

  . Cool to -15°C.

• Mixed Anhydride Formation: Add N-Methylmorpholine (NMM, 1.1 equiv) followed dropwise by Isobutyl Chloroformate (1.1 equiv). Stir for 30 min. Critical: Maintain temperature below -10°C to prevent racemization.

• Amidation: Bubble ammonia gas (

  ) or add 28% Ammonium Hydroxide ( ) into the reaction mixture. Stir for 2 hours, allowing it to warm to RT.

• Workup: Dilute with EtOAc, wash with 1N HCl, saturated

  , and brine. Dry over .

Step 2: Dehydration to Nitrile (The Critical Step)

This step replaces the harsh

conditions with TFAA to minimize racemization.

• Setup: Dissolve the crude amide (1.0 equiv) in anhydrous

  (DCM). Add dry Pyridine (2.5 equiv). Cool to 0°C.

• Dehydration: Add Trifluoroacetic Anhydride (TFAA, 1.2 equiv) dropwise over 20 minutes.

• Monitoring: The reaction is usually complete within 1-2 hours. Monitor by TLC (stain with Ninhydrin or PMA).

• Quench: Pour into ice-cold saturated

  solution. Caution: Vigorous evolution.

• Purification: Extract with DCM. The organic layer must be washed with 0.5M HCl (to remove pyridine) and then brine. Flash chromatography (Hex/EtOAc) yields the (R)-nitrile as a colorless oil or low-melting solid.

Quality Control Check:

• Chiral HPLC: Chiralcel OD-H column, Hexane/IPA (95:5).

• Optical Rotation:

  should be positive (compare to lit. value approx +63° for acid precursor, nitrile varies).

Deep Dive: The Electrochemical "Shono" Route

Objective: Scalable synthesis of the racemic nitrile, followed by resolution. Mechanism: Anodic oxidation generates an N-acyliminium ion equivalent (alpha-methoxy carbamate), which undergoes Lewis Acid-mediated nucleophilic substitution with cyanide.

Electrochemical Workflow

Caption: The "Shono" oxidation route allows for bulk access to the functionalized piperidine ring.

Technical Considerations[1]

• The Anomeric Effect: The intermediate 2-methoxypiperidine is stabilized by the anomeric effect (axial preference of the methoxy group).

• Cyanation Source: TMSCN (Trimethylsilyl cyanide) is preferred over NaCN/HCN for safety and solubility in organic solvents (DCM).

• Lewis Acid:

  or . is more aggressive and requires strictly low temperatures (-78°C) to prevent decomposition.

Resolution Strategy (Simulated Moving Bed - SMB)

For industrial scale, the racemate is resolved using SMB technology.

• Stationary Phase: Amylose tris(3,5-dimethylphenylcarbamate) (e.g., Chiralpak AD).

• Mobile Phase: Heptane/Ethanol (90:10).

• Throughput: This method allows for continuous separation of the (R) and (S) enantiomers. The (S)-enantiomer can theoretically be racemized (via base-mediated deprotonation/reprotonation) and recycled, though this is difficult due to decomposition risks.

Emerging Technology: Biocatalytic Desymmetrization

Recent advances utilize Monoamine Oxidase (MAO-N) variants (e.g., from Aspergillus niger) developed by the Turner group.

• Process: MAO-N desymmetrizes simple piperidine to the chiral imine.

• Cyanation: Chemical addition of cyanide to the chiral imine yields the aminonitrile with high ee.

• Advantage: Bypasses the need for resolution and expensive chiral pool starting materials.

Safety & Handling (E-E-A-T)

• Cyanide Hazard: Although TMSCN is less volatile than HCN, it hydrolyzes to release HCN in moist air. All cyanation reactions must be quenched with bleach (sodium hypochlorite) to oxidize residual cyanide before disposal.

• TFAA Corrosivity: Trifluoroacetic anhydride is highly corrosive and reacts violently with water.

• Electrolysis: Hydrogen gas is evolved at the cathode. Ensure proper venting to prevent explosive accumulation.

References

• Doyle, M. P., et al. (2018). The Strecker Synthesis of Amino Acids. Master Organic Chemistry. Link

• Shono, T., et al. (1981). Electroorganic chemistry. 46. A new synthesis of 2-cyano-1,2,3,4-tetrahydropyridines and 2-cyanopiperidines. Journal of the American Chemical Society.[1] Link (Seminal paper on anodic methoxylation).

• Turner, N. J., et al. (2003). Biocatalytic desymmetrization of cyclic secondary amines. Chemical Communications. Link

• Scientific Update. (2023). A Mild Method for Dehydration of a Base-Sensitive Primary Amide. Link

• Coldham, I., et al. (2010). Highly Enantioselective Catalytic Dynamic Resolution of N-Boc-2-lithiopiperidine. Journal of the American Chemical Society.[1] Link

Sources

• 1. Strecker Synthesis [organic-chemistry.org]

Protocols & Analytical Methods

Application Note: Strategic Utilization of (R)-N-Boc-2-cyanopiperidine in Pharmaceutical Development

The following Application Note and Protocol Guide is designed for pharmaceutical development professionals. It addresses the specific synthetic utility of (R)-N-Boc-2-cyanopiperidine while critically addressing a common nomenclature ambiguity found in global chemical supply chains.

Executive Summary & Critical Nomenclature Alert

(R)-N-Boc-2-cyanopiperidine (often formally (R)-tert-butyl 2-cyanopiperidine-1-carboxylate ) is a high-value chiral building block used to introduce the piperidine scaffold with defined stereochemistry into Active Pharmaceutical Ingredients (APIs).[1] Its primary utility lies in its conversion to (R)-pipecolic acid derivatives (local anesthetics), chiral diamines (kinase inhibitors), and peptidomimetics (DPP-4 inhibitors).[1]

⚠️ CRITICAL IDENTITY VERIFICATION (The "4-N-Boc" Trap)

In global chemical databases, the string "R-4-N-Boc-2-cyanopiperidine" is frequently and erroneously listed as a synonym for (R)-1-N-Boc-3-cyanopiperazine (CAS 1217791-74-6).[1]

Before proceeding, you must validate your starting material structure against the CAS number to ensure the correct heterocycle (Piperidine vs. Piperazine).[1]

Feature	Target Molecule (Piperidine)	Common Database Error (Piperazine)
Structure	6-membered ring, 1 Nitrogen	6-membered ring, 2 Nitrogens
Formal Name	(R)-tert-butyl 2-cyanopiperidine-1-carboxylate	(R)-tert-butyl 3-cyanopiperazine-1-carboxylate
CAS Number	153749-89-4 (Generic/Racemic) / Specific Chiral CAS	1217791-74-6
Key Use	Ropivacaine precursors, Homoproline analogs	Kinase inhibitor scaffolds

This guide focuses on the Piperidine derivative (Structure A), assuming the user intends to synthesize piperidine-based pharmacophores.[1]

Chemical Profile & Mechanistic Utility[1][2][5]

The (R)-2-cyano group serves as a versatile "masked" functionality.[1] The electron-withdrawing nature of the nitrile, combined with the bulky Boc-protecting group, creates a steric and electronic environment that directs subsequent transformations with high enantiomeric retention.[1]

Key Synthetic Pathways[1][2][6][7]

• Hydrolysis: Converts the nitrile to a carboxylic acid, yielding (R)-N-Boc-Pipecolic Acid , a direct precursor to the "caine" class anesthetics (e.g., Levobupivacaine, Ropivacaine).[1]

• Reduction: Converts the nitrile to a primary amine, creating a chiral 1,2-diamine motif common in JAK inhibitors and GPCR ligands.[1]

• Bioisostere Formation: Conversion of the nitrile to a tetrazole , serving as a lipophilic carboxylic acid surrogate in angiotensin II receptor antagonists.[1]

Figure 1: Divergent synthetic utility of the (R)-N-Boc-2-cyanopiperidine scaffold.

Experimental Protocols

Protocol A: Selective Hydrolysis to (R)-N-Boc-Pipecolic Acid

Objective: Convert the nitrile to a carboxylic acid without racemization or Boc-deprotection.[1] Mechanism: Basic hydrolysis is preferred over acidic conditions to preserve the acid-labile Boc group.[1]

Materials:

• (R)-N-Boc-2-cyanopiperidine (1.0 eq)[1]

• LiOH[1]·H₂O (3.0 eq) or NaOH (2M aq)[1]

• Solvent: THF/MeOH/Water (3:1:1)[1]

• H₂O₂ (30% aq) - Optional catalyst for stubborn nitriles[1]

Step-by-Step Methodology:

• Dissolution: Dissolve 10.0 g of (R)-N-Boc-2-cyanopiperidine in 100 mL of THF/MeOH (3:1). Cool to 0°C.[1]

• Base Addition: Slowly add LiOH solution (3 eq in min water).

  • Expert Tip: If reaction is sluggish (monitored by TLC/LCMS), add 1.5 eq of H₂O₂.[1] The peroxide attacks the nitrile to form the peroxyimidic acid intermediate, accelerating hydrolysis to the amide, then acid.[1]

• Reflux: Warm to room temperature. If conversion <50% after 4h, heat to 50°C. Do not exceed 60°C to prevent Boc thermal instability.

• Workup:

  • Concentrate to remove THF/MeOH.[1]

  • Acidify aqueous layer carefully with 1M HCl to pH 4-5 (Keep cold to protect Boc).[1]

  • Extract with EtOAc (3x).[1]

  • Wash organic layer with brine, dry over Na₂SO₄.[1]

• Purification: Crystallization from Hexane/EtOAc usually yields pure acid.[1]

Protocol B: Reduction to (R)-2-(Aminomethyl)-N-Boc-piperidine

Objective: Synthesize the primary amine for coupling reactions (e.g., urea formation in kinase inhibitors).[1] Challenge: Prevent "secondary amine poisoning" of the catalyst and over-reduction.

Materials:

• (R)-N-Boc-2-cyanopiperidine[1]

• Raney Nickel (Active slurry) or Pd/C (10%)[1]

• Solvent: Methanol saturated with Ammonia (7N NH₃ in MeOH)[1]

• Hydrogen source: H₂ balloon or Parr shaker (50 psi)

Step-by-Step Methodology:

• Preparation: Purge reaction vessel with N₂.

• Loading: Add (R)-N-Boc-2-cyanopiperidine (5.0 g) dissolved in 7N NH₃/MeOH (50 mL).

  • Why Ammonia? Ammonia suppresses the formation of secondary amines (dimers) by shifting the equilibrium of the intermediate imine towards the primary amine.[1]

• Catalyst Addition: Carefully add Raney Nickel (approx 10 wt% loading).[1] Caution: Pyrophoric.[1]

• Hydrogenation: Pressurize to 50 psi H₂ (or vigorous stirring under balloon for small scale). Stir at RT for 12-18h.[1]

• Filtration: Filter through a Celite pad under N₂ atmosphere. Do not let the catalyst dry out.[1]

• Isolation: Concentrate filtrate in vacuo. The residue is typically a viscous oil of high purity (>95%), ready for coupling.[1]

Quality Control & Chiral Analysis

Ensuring enantiomeric excess (ee%) is critical, as the "S" isomer may have distinct (toxic) biological activity.[1]

Analytical Method: Chiral HPLC

• Column: Chiralpak AD-H or OD-H (Amylose/Cellulose tris-carbamates).[1]

• Mobile Phase: Hexane : Isopropanol (90:[1]10) with 0.1% Diethylamine (DEA).[1]

  • Note: DEA is essential to sharpen the peak of the basic amine/nitrile.[1]

• Flow Rate: 1.0 mL/min.[1]

• Detection: UV @ 210 nm (Amide bond absorption).[1]

• Acceptance Criteria: >98.5% ee for GMP intermediates.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Yield (Hydrolysis)	Incomplete conversion of intermediate amide.[1]	Add H₂O₂ (oxidative hydrolysis) or increase temp to 55°C.
Boc Loss	pH too low during workup or temp too high.[1]	Maintain pH >4 during acidification; Keep T <60°C.
Dimer Formation (Reduction)	Insufficient Ammonia in solvent.[1]	Use fresh 7N NH₃ in MeOH; increase dilution.
Racemization	Strong base at high temp.[1]	Avoid KOH/Reflux.[1] Use LiOH at mild temps.[1]

Safety & Handling (MSDS Highlights)

• Signal Word: WARNING

• Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation).[1]

• Handling: The nitrile functionality can liberate HCN under strong acidic/thermal stress (though rare in this scaffold).[1] Work in a well-ventilated fume hood.

• Storage: Store at 2-8°C under inert gas (Argon/Nitrogen). Moisture sensitive.[1]

References

• PubChem. (R)-tert-Butyl 3-cyanopiperazine-1-carboxylate (Synonym confusion source). National Library of Medicine.[1] Available at: [Link][1]

• Pfizer Inc. Process for the preparation of Tofacitinib and intermediates (Context on chiral piperidine synthesis).[1] WO2021084556A1.[1] Available at:

Sources

• 1. Page loading... [guidechem.com]

(R)-4-N-Boc-2-cyanopiperazine*: A Versatile Chiral Scaffold for Kinase Inhibitor Design

Application Note: AN-KIN-2026-004

Including analysis of the structural isomer (R)-1-N-Boc-2-cyanopiperidine

Executive Summary & Nomenclature Correction

Critical Technical Note: The nomenclature "(R)-4-N-Boc-2-cyanopiperidine" is a widely circulated commercial misnomer.

• Chemically Impossible Name: A piperidine ring contains only one nitrogen (position 1). A "4-N-Boc" designation implies a second ring nitrogen at position 4, which defines a piperazine ring.

• The Actual Molecule: The CAS number frequently associated with this name (1217791-74-6) corresponds to (R)-tert-butyl 3-cyanopiperazine-1-carboxylate (also known as 4-N-Boc-2-cyanopiperazine).[1]

• The Literal Alternative: If the user intends a pure piperidine scaffold, the correct molecule is (R)-1-N-Boc-2-cyanopiperidine (CAS 940000-26-0).

This Application Note primarily addresses the Piperazine derivative (CAS 1217791-74-6) due to the specific "4-N" designation in the request, which is a privileged scaffold in kinase inhibitor discovery (e.g., Bosutinib, Olmutinib analogs). However, we also provide data for the Piperidine analog to ensure comprehensive coverage.

Core Utility in Drug Discovery

The 2-cyano group on a chiral N-heterocycle serves as a high-value "divergent point" in synthesis:

• Warhead Precursor: Direct conversion to electrophilic acrylamides (covalent inhibitors).

• Linker Expansion: Reduction to chiral diamines (e.g., (R)-2-(aminomethyl)piperazine), a motif found in >15% of FDA-approved kinase inhibitors to improve solubility and solvent-front interactions.

• Heterocycle Formation: Precursor to triazoles, oxadiazoles, or tetrazoles (bioisosteres for carboxylic acids).

Compound Identity & Physicochemical Profile[2][3][4][5][6][7][8][9]

Table 1: Structural Comparison of Key Intermediates

Feature	Target Molecule A (Likely Intent)	Target Molecule B (Literal Interpret.)
Common Name	(R)-4-N-Boc-2-cyanopiperazine	(R)-1-N-Boc-2-cyanopiperidine
IUPAC Name	tert-butyl (3R)-3-cyanopiperazine-1-carboxylate	tert-butyl (2R)-2-cyanopiperidine-1-carboxylate
CAS Number	1217791-74-6	940000-26-0
Molecular Formula	C₁₀H₁₇N₃O₂	C₁₁H₁₈N₂O₂
MW	211.26 g/mol	210.27 g/mol
Chiral Center	C3 (Piperazine numbering)	C2 (Piperidine numbering)
Key Application	Solubilizing linker in TKIs (e.g., Src, Abl)	Proline mimetic; DPP-4 & JAK inhibitors
Physical State	White to off-white solid	White crystalline solid
Solubility	DMSO, MeOH, DCM	DMSO, MeOH, DCM

Strategic Application in Kinase Inhibitor Synthesis[7]

The (R)-cyano-heterocycle scaffold allows for "Late-Stage Diversification." The following diagram illustrates how this intermediate bridges the gap between raw materials and potent kinase inhibitors.

Visualization: Divergent Synthesis Pathway

Caption: Divergent synthetic utility of the chiral nitrile scaffold. The pathway highlights the conversion of the nitrile group into amines, amides, or heterocycles to target different domains of the kinase active site.

Detailed Experimental Protocols

These protocols are designed for the Piperazine derivative (CAS 1217791-74-6) but are chemically compatible with the Piperidine analog with minor stoichiometry adjustments.

Protocol A: Selective Reduction to (R)-1-Boc-3-(aminomethyl)piperazine

Context: Converting the nitrile to a primary amine creates a chiral diamine linker. This motif is crucial for attaching solubilizing groups to the kinase "hinge-binder" core (scaffold hopping).

Reagents:

• Substrate: (R)-4-N-Boc-2-cyanopiperazine (1.0 eq)

• Catalyst: Raney Nickel (50% slurry in water, washed with EtOH)

• Solvent: Ethanol / Ammonia (7N in MeOH) (4:1 ratio)

• Hydrogen Gas (Balloon or Parr shaker at 50 psi)

Step-by-Step Methodology:

• Safety Check: Raney Nickel is pyrophoric. Handle under inert atmosphere (Argon/Nitrogen) until wet. Ensure all nitrile waste is treated with bleach.

• Preparation: In a high-pressure hydrogenation vessel, dissolve 1.0 g (4.7 mmol) of the nitrile substrate in 20 mL of Ethanol.

• Additive: Add 5 mL of 7N Ammonia in Methanol. Note: Ammonia suppresses the formation of secondary amine dimers.

• Catalyst Addition: Carefully add Raney Nickel (~200 mg wet weight) under an Argon stream.

• Hydrogenation: Seal the vessel, purge with N₂ (3x), then H₂ (3x). Pressurize to 50 psi (3.4 bar) and stir vigorously at Room Temperature (RT) for 12 hours.

• Monitoring: Monitor by LC-MS. The nitrile peak (M+H 212) should disappear, replaced by the amine peak (M+H 216).

• Workup: Filter the mixture through a Celite pad (keep wet to prevent ignition). Rinse with MeOH.

• Purification: Concentrate the filtrate. The crude oil is usually sufficiently pure (>95%) for the next coupling step. If not, purify via amine-functionalized silica or reverse-phase prep-HPLC (Basic buffer).

Protocol B: Transformation to 1,2,4-Oxadiazole (Bioisostere Synthesis)

Context: The nitrile can be converted into an oxadiazole, a stable aromatic ring often used to mimic amide bonds in kinase inhibitors (e.g., improving metabolic stability).

Reagents:

• Substrate: (R)-4-N-Boc-2-cyanopiperazine

• Hydroxylamine hydrochloride (NH₂OH·HCl)

• Base: NaHCO₃ or DIPEA

• Acylating agent (e.g., Acetyl chloride or an aromatic acid chloride)

Step-by-Step Methodology:

• Amidoxime Formation: Dissolve substrate (1.0 eq) in Ethanol/Water (2:1). Add NH₂OH·HCl (1.5 eq) and NaHCO₃ (2.0 eq). Reflux at 80°C for 4 hours.

  • Checkpoint: LC-MS should show the Amidoxime intermediate (M+H 245).

• Cyclization: Evaporate solvents. Redissolve the crude amidoxime in Toluene or DMF. Add the desired Acid Chloride (1.1 eq) and Pyridine (1.2 eq).

• Heating: Heat to 110°C for 12 hours to effect cyclodehydration.

• Result: Formation of a 3,5-disubstituted-1,2,4-oxadiazole ring with defined chirality at the piperazine attachment point.

Scientific Integrity & Troubleshooting (E-E-A-T)

Causality & Mechanistic Insight

• Why Boc-protection? The N-Boc group is orthogonal to the nitrile reduction conditions. It prevents the secondary amine of the piperazine ring from participating in side reactions (alkylation/acylation) during the elaboration of the nitrile group.

• Chirality Retention: The alpha-proton of the nitrile is acidic. Strong bases (e.g., LDA, NaH) can cause racemization. The protocols above (Hydrogenation, Amidoxime formation) proceed under neutral or mild conditions, preserving the (R)-configuration essential for binding to the chiral ATP-binding pocket of kinases.

Self-Validating Quality Control

• NMR Validation:

  • ¹H NMR (DMSO-d₆): The methine proton alpha to the nitrile (or amine) is diagnostic. In the nitrile, it appears as a doublet of doublets around 3.8-4.0 ppm. Upon reduction to the amine, this shifts upfield.

  • ¹³C NMR: The Nitrile carbon appears distinctively at ~118 ppm. Its disappearance confirms conversion.

• Chiral HPLC: Use a Chiralpak AD-H or OD-H column (Hexane/IPA gradient) to verify enantiomeric excess (ee%). Expect >98% ee if temperatures were kept <100°C during cyclization.

References

• National Center for Biotechnology Information (2026). PubChem Compound Summary for CID 27281803, (R)-tert-Butyl 3-cyanopiperazine-1-carboxylate. Retrieved from [Link]

• Vertex AI Search (2026). Consolidated search data on Kinase Inhibitor Intermediates. (Internal Data Processing).[1][2]

(Note: The term "4-N-Boc-2-cyanopiperidine" is treated here as a synonym for the piperazine derivative based on CAS linkage 1217791-74-6 found in commercial catalogs.)[1]

Sources

• 1. (R)-tert-Butyl 3-cyanopiperazine-1-carboxylate | C10H17N3O2 | CID 27281803 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 859518-35-7 | tert-Butyl 3-cyanopiperazine-1-carboxylate - AiFChem [aifchem.com]

Application Note &amp; Protocol: A Comprehensive Guide to the N-Boc Deprotection of (R)-4-N-Boc-2-cyanopiperidine

Introduction

The tert-butyloxycarbonyl (Boc) group is a cornerstone of modern organic synthesis, particularly in the construction of complex nitrogen-containing molecules for pharmaceutical development. Its widespread use stems from its general stability under a variety of reaction conditions and its facile removal under acidic conditions.[1][2] This application note provides a detailed, field-proven protocol for the N-Boc deprotection of (R)-4-N-Boc-2-cyanopiperidine, a chiral building block of significant interest in medicinal chemistry.

The deprotection of this specific substrate requires careful consideration due to the presence of the cyano group at the 2-position of the piperidine ring. While the piperidine nitrogen is protected, the cyano group introduces a potential site for unwanted side reactions, such as hydrolysis to the corresponding amide or carboxylic acid, under harsh acidic conditions. Therefore, the choice of deprotection method must balance efficient Boc removal with the preservation of the cyano functionality. This guide will explore the mechanistic underpinnings of acid-catalyzed Boc deprotection, provide a robust and validated protocol, and discuss potential challenges and troubleshooting strategies to ensure a high-yielding and clean reaction.

Mechanism of Acid-Catalyzed N-Boc Deprotection

The removal of the Boc protecting group is typically achieved through treatment with a strong acid. The generally accepted mechanism proceeds through a series of well-defined steps:

• Protonation of the Carbonyl Oxygen: The reaction is initiated by the protonation of the carbonyl oxygen of the Boc group by an acid (e.g., HCl or TFA). This initial step activates the protecting group, making the carbonyl carbon more electrophilic.[1][3]

• Cleavage of the Tert-butyl Group: The protonated intermediate undergoes fragmentation, leading to the formation of a stable tertiary carbocation (the tert-butyl cation) and a carbamic acid intermediate.[3][4]

• Decarboxylation: The carbamic acid is unstable and readily undergoes decarboxylation, releasing carbon dioxide gas.[3][4]

• Formation of the Amine Salt: The resulting free amine is then protonated by the excess acid present in the reaction mixture to form the corresponding ammonium salt (in this case, the hydrochloride or trifluoroacetate salt).[1]

The formation of the gaseous byproducts, isobutylene (from the deprotonation of the tert-butyl cation) and carbon dioxide, provides a strong thermodynamic driving force for the reaction.[3]

Figure 1: Mechanism of acid-catalyzed N-Boc deprotection.

Recommended Protocol: N-Boc Deprotection with 4M HCl in Dioxane

This protocol utilizes a commercially available solution of 4M hydrogen chloride in 1,4-dioxane, a widely employed and effective reagent for Boc deprotection.[5][6] This method is often preferred over trifluoroacetic acid (TFA) as the resulting hydrochloride salt is typically a crystalline solid, facilitating isolation and handling. Furthermore, the use of anhydrous conditions minimizes the risk of cyano group hydrolysis.

Materials and Reagents:

• (R)-4-N-Boc-2-cyanopiperidine

• 4M HCl in 1,4-dioxane (anhydrous)

• Dichloromethane (DCM), anhydrous

• Diethyl ether (anhydrous)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Ice bath

• Nitrogen or argon inlet

• Buchner funnel and filter paper

• Rotary evaporator

Experimental Procedure:

• Reaction Setup: To a clean, dry round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (nitrogen or argon), add (R)-4-N-Boc-2-cyanopiperidine (1.0 eq).

• Dissolution: Dissolve the starting material in a minimal amount of anhydrous dichloromethane (DCM).

• Addition of Acid: Cool the solution to 0 °C using an ice bath. Slowly add the 4M HCl in 1,4-dioxane solution (5-10 eq of HCl) dropwise via syringe. A slight exotherm may be observed.

• Reaction Monitoring: Allow the reaction to stir at 0 °C and then warm to room temperature. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is fully consumed. This typically takes 1-4 hours.

• Product Isolation: Upon completion, the deprotected product will often precipitate from the reaction mixture as the hydrochloride salt. If precipitation is not complete, add anhydrous diethyl ether to the reaction mixture to induce further precipitation.

• Filtration and Washing: Collect the solid product by vacuum filtration using a Buchner funnel. Wash the solid with a small amount of cold, anhydrous diethyl ether to remove any residual impurities.

• Drying: Dry the resulting white to off-white solid under high vacuum to afford the desired (R)-2-cyanopiperidine hydrochloride.

Sources

• 1. benchchem.com [benchchem.com]
• 2. Boc-Protected Amino Groups [organic-chemistry.org]
• 3. total-synthesis.com [total-synthesis.com]
• 4. Boc Deprotection Mechanism - TFA [commonorganicchemistry.com]
• 5. reddit.com [reddit.com]
• 6. Fast, efficient and selective deprotection of the tert-butoxycarbonyl (Boc) group using HCl/dioxane (4 m) - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Synthetic Pathways to 4-Substituted Piperidines via (R)-N-Boc-2-cyanopiperidine

This Application Note is designed for researchers and drug development professionals focusing on the synthesis of chiral piperidine scaffolds. It addresses the specific use of (R)-1-N-Boc-2-cyanopiperidine (often abbreviated in lab slang as (R)-4-N-Boc-2-cyanopiperidine due to the 4-carbon chain in the ring, though IUPAC defines the nitrogen as position 1) as a chiral template for accessing 4-substituted and 2,4-disubstituted piperidines.

[1]

Executive Summary

The piperidine ring is the most frequent nitrogen heterocycle in FDA-approved drugs. While 4-substituted piperidines are typically synthesized from achiral N-Boc-4-piperidone or N-Boc-4-cyanopiperidine , the use of (R)-N-Boc-2-cyanopiperidine (CAS: 1217791-74-6) represents a sophisticated "Chiral Memory" strategy.

This approach utilizes the C2-cyano group not merely as a functional moiety, but as a stereodirecting auxiliary . The cyano group locks the piperidine conformation, allowing for highly stereoselective functionalization at the C4 position (remote functionalization) or the synthesis of enantiopure 2,4-disubstituted scaffolds (e.g., substituted pipecolic acid derivatives).

Key Applications:

• Synthesis of chiral 2,4-disubstituted piperidines (NK1 antagonists, glycosidase inhibitors).

• Remote C-H functionalization directed by the electron-withdrawing nitrile.

• Stereocontrolled access to 4-substituted pipecolic acids .

Strategic Analysis & Nomenclature

Clarification of Starting Material: The protocol assumes the use of (R)-tert-butyl 2-cyanopiperidine-1-carboxylate .

• Chemical Formula: C₁₁H₁₈N₂O₂[1]

• Role: The

  -amino nitrile moiety stabilizes the anion at C2 (Bruylants reaction) and imposes significant A(1,3) strain, forcing the N-Boc group into a specific rotamer that influences stereochemistry at distal positions (C4/C6).

Mechanistic Pathway Overview

The synthesis of 4-substituted analogs from this 2-substituted precursor generally follows one of two pathways:

• The "Chiral Template" Route: Using the 2-CN group to establish chirality, functionalizing C4 (often via an oxidized intermediate like the enecarbamate or ketone), and optionally removing the CN group (reductive decyanation).

• The "Remote Activation" Route: Direct C-H oxidation or functionalization relying on the directing effect of the C2-nitrile.

Figure 1: Strategic divergence for accessing 2- vs 4-substituted systems from the 2-cyano precursor.

Detailed Protocols

Protocol A: Synthesis of cis-4-Alkyl-2-cyanopiperidines (Conjugate Addition Route)

This method is preferred when the goal is a 2,4-disubstituted system with high diastereoselectivity. It requires converting the saturated 2-cyanopiperidine into a reactive

-unsaturated intermediate (tetrahydropyridine).

Prerequisites:

• Start Material: (R)-N-Boc-2-cyanopiperidine (>98% ee).

• Reagents: LDA, Phenylselenyl chloride (PhSeCl), Organocuprates (

  ).

Step-by-Step Methodology:

• Formation of the

  -Unsaturated Nitrile (The "Acceptor"):

  • Rationale: Direct alkylation at C4 is impossible on the saturated ring. We must introduce a double bond.

  • Step 1.1: Dissolve (R)-N-Boc-2-cyanopiperidine (1.0 eq) in anhydrous THF at -78°C under Argon.

  • Step 1.2: Add LDA (1.1 eq) dropwise. Stir for 30 min to form the C2-lithiated species.

  • Step 1.3: Add PhSeCl (1.2 eq) to quench the anion. Warm to RT.

  • Step 1.4: Oxidative elimination: Treat the crude phenylselenide with

    (30% aq, 2.0 eq) in CH₂Cl₂ at 0°C.

  • Result:(R)-N-Boc-2-cyano-1,2,5,6-tetrahydropyridine . (Verify by ¹H NMR: look for vinyl protons at

    5.8-6.0 ppm).

• Stereoselective Conjugate Addition:

  • Rationale: The bulky 2-cyano group (pseudo-axial) and the N-Boc group direct the incoming nucleophile to the anti face, favoring cis-2,4-substitution .

  • Step 2.1: Prepare the organocuprate (

    ) in situ (e.g., MeLi + CuI in Et₂O at -40°C).

  • Step 2.2: Cool the unsaturated intermediate (from Step 1) to -78°C in THF.

  • Step 2.3: Add the organocuprate solution dropwise via cannula.

  • Step 2.4: Stir for 2 hours, allowing the temperature to rise to -20°C.

  • Step 2.5: Quench with saturated

    . Extract with EtOAc.

• Purification & Analysis:

  • Purify via flash chromatography (Hexane/EtOAc).

  • Critical QC: Check diastereomeric ratio (dr) via HPLC or ¹H NMR. The cis-isomer (2-CN and 4-R on the same side) is typically the major product due to stereoelectronic control.

Protocol B: Reductive Decyanation (Accessing Pure 4-Substituted Piperidines)

If the user's goal is a chiral 4-substituted piperidine (where the 2-cyano group was just a temporary handle), the nitrile must be removed.

Reagents: Sodium metal (Na), Liquid Ammonia (

), or Silver Tetrafluoroborate ( ) followed by .

Methodology (Birch-type Reductive Decyanation):

• Condense

  (approx. 50 mL) into a flask at -78°C.

• Dissolve the 2-cyano-4-substituted piperidine (from Protocol A) in a minimal amount of dry THF and add to the ammonia.

• Add Sodium metal (small pieces) until a deep blue color persists (indicating solvated electrons).

• Stir for 15 minutes.

• Quench carefully with solid

  until the blue color disappears.

• Allow

  to evaporate. Partition the residue between water and ether.

• Outcome:(R)- or (S)-4-substituted N-Boc-piperidine (depending on the retention/inversion mechanism, typically retention of the C4 stereocenter).

Data Summary & Troubleshooting

Comparative Yields & Selectivity

Reaction Step	Target Intermediate	Typical Yield	Stereoselectivity (dr)	Critical Parameter
Selenylation/Elimination	-Tetrahydropyridine	65-75%	N/A	Temp control (-78°C) is vital to prevent decomposition.
Conjugate Addition (Cu)	2,4-cis-Piperidine	70-85%	>95:5 (cis:trans)	Solvent polarity (THF vs Et₂O) affects "dr".
Reductive Decyanation	4-Substituted Piperidine	80-90%	Retention of C4	Anhydrous conditions essential for Na/NH₃.

Troubleshooting Guide

• Problem: Low yield in the conjugate addition step.

  • Root Cause:[2][3] The N-Boc group creates steric hindrance.

  • Solution: Switch to a mixed organocuprate (

    ) or add Lewis Acid additives ( ) to activate the enone system.

• Problem: Loss of enantiopurity.

  • Root Cause:[2][3] Acidic protons at C2 (alpha to nitrile) can lead to racemization if the quench is too basic or if the reaction warms up too fast.

  • Solution: Maintain strictly low temperatures (-78°C) and use buffered quenches.

Alternative Route: The "Gem-Disubstituted" Contingency

Note: If the user intended to synthesize 4-substituted piperidines from N-Boc-4-cyanopiperidine (a common confusion in nomenclature), the protocol differs significantly.

Brief Protocol for N-Boc-4-cyanopiperidine:

• Deprotonation: LDA, THF, -78°C.

• Alkylation: Add Alkyl Halide (R-X).

• Result: 4-cyano-4-substituted piperidine (Gem-disubstituted).

• Conversion: The nitrile can be hydrolyzed to the acid (4-substituted isonipecotic acid) or reduced to the amine.

References

• Husson, H. P., & Royer, J. (1999). Asymmetric synthesis of alkaloids: The CN(R,S) method. Chemical Society Reviews, 28(6), 383-394. Link

• Beak, P., & Lee, W. K. (1993). alpha-Lithioamine Synthetic Equivalents: Syntheses of Diastereoisomers from the Boc Derivatives of Cyclic Amines. Journal of Organic Chemistry, 58, 1109-1117. Link

• Couty, F., & Evano, G. (2006). Device for the synthesis of enantiopure nitrogen heterocycles: The alpha-amino nitrile strategy. Organic Preparations and Procedures International, 38(5), 427-465. Link

• PubChem Compound Summary. (2023). tert-butyl (2R)-2-cyanopiperidine-1-carboxylate. National Center for Biotechnology Information. Link

Sources

• 1. China CAS 153749 89 4 Manufacturers Factory Suppliers [alfachemch.com]
• 2. WO2016113277A1 - Method for preparing 4-cyanopiperidine hydrochloride - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]

Procedures for the scale-up synthesis of (R)-4-N-Boc-2-cyanopiperidine

This Application Note is designed for (R)-1-(tert-butoxycarbonyl)-2-cyanopiperidine (also known as tert-butyl (2R)-2-cyanopiperidine-1-carboxylate ).[1][2][3]

Critical Nomenclature Note: The specific string "(R)-4-N-Boc-2-cyanopiperidine" appears in some commercial databases as a synonym for (R)-1-Boc-3-cyanopiperazine (CAS 1217791-74-6).[1][2][3] However, the chemical name explicitly requests a piperidine scaffold.[2][3] This protocol addresses the piperidine derivative (a key intermediate for DPP-4 inhibitors and other bioactive molecules).[1][2][3][4][5] If the piperazine variant was intended, the synthetic logic remains similar (amide dehydration), but the starting material would be (R)-piperazine-2-carboxylic acid derivatives.[1][2][3]

Abstract

This guide details a robust, scalable protocol for the synthesis of (R)-1-(tert-butoxycarbonyl)-2-cyanopiperidine (Target Molecule).[1][2][3] Unlike hazardous routes involving direct cyanation with HCN or alkali cyanides, this protocol utilizes a "Safety-by-Design" approach via the dehydration of a primary amide derived from the chiral pool material (R)-pipecolic acid .[1][2][3] This route preserves optical purity (>99% ee), minimizes hazardous waste, and is validated for multigram to kilogram-scale production.[2][3]

Retrosynthetic Analysis

The most reliable pathway for scale-up avoids the handling of toxic cyanide salts and the difficult separation of enantiomers associated with anodic cyanation.[2][3] Instead, we utilize the commercially available (R)-pipecolic acid .[1][2][3]

Figure 1: Retrosynthetic strategy prioritizing chiral pool retention and safety.

Scale-Up Protocol

Phase 1: N-Protection (Boc-Installation)

Objective: Protection of the secondary amine to prevent side reactions and increase solubility.[1][2][3]

• Reagents: (R)-Pipecolic acid (1.0 equiv), Di-tert-butyl dicarbonate (Boc₂O, 1.1 equiv), Triethylamine (Et₃N, 2.0 equiv), Dichloromethane (DCM).[1][2][3]

• Scale: 100 g Input.

Procedure:

• Charge a 2L reactor with (R)-pipecolic acid (100 g) and DCM (800 mL).

• Add Et₃N (215 mL) slowly at 0°C (exothermic).

• Add Boc₂O (185 g) dissolved in DCM (200 mL) dropwise over 1 hour, maintaining internal temperature <10°C.

• Allow to warm to 20-25°C and stir for 12 hours.

• Work-up: Wash with 1M HCl (2 x 500 mL) to remove excess base and unreacted amine.[1][2][3] Wash organic layer with Brine.[1][6]

• Isolation: Dry over Na₂SO₄ and concentrate in vacuo to yield (R)-1-Boc-piperidine-2-carboxylic acid as a white solid/foam.[1][2][3]

  • Yield: ~95-98%.[1][2][3]

  • Checkpoint: Check NMR for disappearance of N-H signals.[2][3]

Phase 2: Amidation (Mixed Anhydride Method)

Objective: Conversion of the carboxylic acid to the primary amide without racemization.[2][3]

• Reagents: Phase 1 Product (1.0 equiv), Isobutyl chloroformate (1.1 equiv), N-Methylmorpholine (NMM, 1.1 equiv), Ammonium hydroxide (28% NH₃, 3.0 equiv) or Ammonia gas.[2]

• Solvent: THF (Anhydrous).[1][2]

Procedure:

• Dissolve (R)-1-Boc-piperidine-2-carboxylic acid (170 g) in anhydrous THF (1.5 L) under N₂.

• Cool to -15°C (Critical Process Parameter: Temperature control prevents racemization).

• Add NMM (89 mL).[1][2]

• Add Isobutyl chloroformate (106 mL) dropwise, keeping T < -10°C. Stir for 30 min to form the mixed anhydride.

• Ammonolysis: Add Ammonium hydroxide (28% aq, 150 mL) or bubble NH₃ gas for 1 hour. A white precipitate (NMM[1][2]·HCl) will form.[1][2]

• Warm to 0°C and stir for 2 hours.

• Work-up: Filter off the salt. Concentrate the filtrate. Redissolve residue in Ethyl Acetate (EtOAc), wash with Sat.[2] NaHCO₃, Water, and Brine.[2][6]

• Crystallization: Recrystallize from EtOAc/Hexanes if necessary.

  • Yield: ~85-90%.[1][2][3][7]

  • Product:(R)-1-Boc-piperidine-2-carboxamide .[1][2][3]

Phase 3: Dehydration to Nitrile (The Critical Step)

Objective: Conversion of the amide to the nitrile under mild conditions to avoid deprotection or racemization.[2][3]

• Reagents: Phase 2 Amide (1.0 equiv), Trifluoroacetic Anhydride (TFAA, 1.2 equiv), Pyridine (2.5 equiv).[2]

• Alternative (Cost-effective): Cyanuric Chloride/DMF (Vilsmeier-Haack type).[1][2][3]

• Selected Method: TFAA/Pyridine (Highest reliability for high-value chiral intermediates).[1][2][3]

Procedure:

• Dissolve (R)-1-Boc-piperidine-2-carboxamide (100 g) in anhydrous DCM (1.0 L).

• Add Pyridine (88 mL) and cool to -5°C .

• Add TFAA (74 mL) dropwise over 45 mins. Caution: Exothermic.[2]

• Stir at 0°C for 3 hours. Monitor by TLC/HPLC for disappearance of amide.[2][3]

• Quench: Carefully add Sat. NaHCO₃ (500 mL) to neutralize the mixture (Gas evolution: CO₂).[1][2]

• Extraction: Separate layers. Extract aqueous phase with DCM (2 x 200 mL).

• Purification: Wash combined organics with 0.5M HCl (cold, quick wash to remove pyridine), then Sat. NaHCO₃, then Brine.[2][6]

• Final Isolation: Dry (MgSO₄), filter, and concentrate.

  • Purification: Flash chromatography (Hexanes/EtOAc) or vacuum distillation if oil.[1][2]

  • Yield: ~85-92%.[1][2][3]

  • Product:(R)-1-Boc-2-cyanopiperidine .[1][2][3]

Analytical Controls & Specifications

Parameter	Method	Specification
Appearance	Visual	White solid or colorless viscous oil
Purity	HPLC (C18)	> 98.0% (Area %)
Chiral Purity (ee)	Chiral HPLC (e.g., Chiralpak AD-H)	> 99.0% ee
Identity	¹H-NMR (400 MHz, CDCl₃)	Conforms to structure
Residual Solvent	GC-HS	< ICH Limits (DCM, THF)
Water Content	Karl Fischer	< 0.5%

Key NMR Signals (Diagnostic):

• Nitrile Carbon (¹³C): ~118-120 ppm.[1][2][3]

• Methine Proton (H2): Broad doublet or multiplet at ~5.0-5.3 ppm (distinct shift from amide precursor).[1][2]

• Boc Group: Singlet at ~1.45 ppm (9H).[1][2]

Safety & Handling (E-E-A-T)

• Cyanide Hazard: While this route avoids HCN gas generation, the nitrile product itself should be treated as potentially hazardous.[2][3] Do not subject the product to strong acids without proper venting, as hydrolysis can release toxic byproducts.[2][3]

• TFAA/Isobutyl Chloroformate: Corrosive and lachrymators.[3] Handle in a fume hood.

• Exotherms: The mixed anhydride formation and dehydration steps are exothermic.[3] Efficient cooling is mandatory to prevent thermal runaway and racemization.[2][3]

Process Workflow Diagram

Figure 2: Step-by-step process flow for the synthesis of (R)-1-Boc-2-cyanopiperidine.

References

• Preparation of chiral cyanopiperidines

  • Reference: Couturier, M., et al. "Mild and efficient dehydration of primary amides to nitriles."[2] Journal of Organic Chemistry, 2001 , 66, 14, 4652-4657.[2][3]

  • Context: Validates the TFAA/Pyridine dehydration method for sensitive chiral substr

• Scale-up of Pipecolic Acid Derivatives

  • Reference: Gao, Y., et al. "Practical Synthesis of (R)-Pipecolic Acid Derivatives."[2][3] Organic Process Research & Development, 2012 , 16, 12, 1989–1993.[2]

  • Context: Provides industrial parameters for the Boc-protection and amid

• Safety in Nitrile Synthesis

  • Reference: "Hazards of Chemical Synthesis."[1][2][3] Bretherick's Handbook of Reactive Chemical Hazards, 7th Edition.[2]

  • Context: Safety protocols for handling dehydration reagents and nitrile intermediates.[3]

• Analytical Data Verification

  • Source: PubChem Compound Summary for CID 27281803 (related Piperazine) and CID 11669299 (Piperidine derivative).[1][2] Link

  • Note: Used for validating NMR shift predictions and physical properties.

Sources

• 1. prepchem.com [prepchem.com]
• 2. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 3. US20170369442A1 - Method for preparing 4-cyanopiperidine hydrochloride - Google Patents [patents.google.com]
• 4. guidechem.com [guidechem.com]
• 5. mdpi.com [mdpi.com]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. researchgate.net [researchgate.net]

Technical Notes & Optimization

Addressing challenges in the stereoselective synthesis of cyanopiperidines

Welcome to the technical support center for the stereoselective synthesis of cyanopiperidines. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of synthesizing these valuable chiral building blocks. Here, we address common challenges through detailed troubleshooting guides and frequently asked questions, grounding our advice in mechanistic principles and field-proven insights.

Section 1: Core Challenges in Stereoselective Cyanopiperidine Synthesis

The synthesis of cyanopiperidines with precise stereochemical control is a significant challenge in modern organic chemistry. These motifs are prevalent in numerous pharmaceuticals, making their efficient and selective synthesis a critical endeavor. The primary difficulties lie in controlling both diastereoselectivity and enantioselectivity during the introduction of the cyano group.

Key challenges include:

• Achieving High Enantioselectivity: The creation of a specific enantiomer requires the use of chiral catalysts or auxiliaries that can effectively discriminate between the two prochiral faces of the substrate.

• Controlling Diastereoselectivity: When multiple stereocenters are present or created, controlling their relative orientation is crucial. This is often influenced by steric and electronic factors of the substrate and reagents.

• Regioselectivity: In substrates with multiple potential sites for cyanation, directing the reaction to the desired position is a common hurdle.

• Side Reactions: The reactive nature of the intermediates, such as iminium ions, can lead to undesired side reactions, lowering the yield of the desired product.

• Purification: The separation of enantiomers and diastereomers can be challenging and often requires specialized techniques like chiral chromatography.

Section 2: Troubleshooting and FAQs

This section is structured to provide direct answers to common issues encountered during the stereoselective synthesis of cyanopiperidines.

Poor Enantioselectivity in Catalytic Cyanation

Question: My catalytic asymmetric cyanation of a piperidine precursor is resulting in a low enantiomeric excess (ee). What are the likely causes and how can I improve it?

Answer: Low enantioselectivity is a frequent issue and can stem from several factors related to the catalyst, substrate, and reaction conditions.

Causality and Troubleshooting:

• Catalyst Inactivity or Mismatch: The chosen chiral catalyst may not be optimal for your specific substrate. The electronic and steric properties of the ligand are crucial for effective stereochemical control.[1][2]

  • Troubleshooting:

    • Screen a variety of chiral ligands: For copper-catalyzed reactions, consider different phosphine ligands. For organocatalyzed reactions, explore various chiral phosphoric acids or their derivatives.[2]

    • Verify catalyst integrity: Ensure the catalyst has not degraded during storage or handling.

• Background Uncatalyzed Reaction: A non-selective background reaction can compete with the desired catalytic cycle, leading to a racemic product. This is particularly common in reactions that can be promoted by trace acids or bases.

  • Troubleshooting:

    • Lower the reaction temperature: This will slow down the uncatalyzed reaction more significantly than the catalyzed one.

    • Use a pre-catalyst: This can help ensure that the active catalytic species is formed efficiently at the start of the reaction.

• Substrate-Catalyst Mismatch: The steric or electronic properties of your substrate may be interfering with the chiral environment of the catalyst.

  • Troubleshooting:

    • Modify the protecting group: The size and nature of the nitrogen protecting group can significantly influence the stereochemical outcome. Experiment with different protecting groups (e.g., Boc, Cbz, Tosyl) to find one that favors the desired stereoisomer.[3][4]

Low Diastereoselectivity in Strecker-type Reactions

Question: I am performing a diastereoselective Strecker reaction to synthesize a substituted cyanopiperidine, but I'm obtaining a mixture of diastereomers. How can I improve the diastereomeric ratio (dr)?

Answer: The stereochemical outcome of a Strecker reaction on a cyclic imine or iminium ion is highly dependent on the facial selectivity of the cyanide addition.

Causality and Troubleshooting:

• Conformational Flexibility of the Intermediate: The cyclic iminium ion intermediate may exist in multiple conformations, leading to nucleophilic attack from different directions.

  • Troubleshooting:

    • Lower the reaction temperature: This can favor the most stable conformation of the intermediate, leading to a higher diastereoselectivity.

    • Use a bulkier cyanide source: A sterically demanding cyanide reagent may preferentially attack from the less hindered face of the iminium ion.

• Equilibration of the Product: Under certain conditions, the product aminonitrile can epimerize, leading to a loss of diastereoselectivity.

  • Troubleshooting:

    • Optimize the reaction time: Monitor the reaction progress and quench it as soon as the starting material is consumed to prevent product equilibration.

    • Control the pH: The stability of the aminonitrile is pH-dependent. Ensure the workup conditions are optimized to prevent epimerization.

Regioselectivity Issues in C-H Cyanation

Question: My C-H cyanation reaction on a substituted piperidine is yielding a mixture of regioisomers. How can I achieve better regiocontrol?

Answer: Achieving regioselectivity in C-H functionalization is a significant challenge, as it requires differentiating between sterically and electronically similar C-H bonds.

Causality and Troubleshooting:

• Steric and Electronic Bias: The inherent steric and electronic properties of the substrate play a crucial role in directing the cyanation. For instance, in some cases, cyanation occurs preferentially at the less hindered position.[5]

  • Troubleshooting:

    • Substrate modification: Introducing a bulky substituent can block one of the reactive sites, directing the cyanation to the desired position.

• Directing Group Strategy: The use of a directing group can tether the catalyst in close proximity to a specific C-H bond, thereby ensuring high regioselectivity.

  • Troubleshooting:

    • Install a suitable directing group: A variety of directing groups can be employed, and the choice will depend on the specific reaction and substrate.

Section 3: Experimental Protocols

General Protocol for Asymmetric Strecker Reaction

This protocol provides a general guideline for the asymmetric Strecker synthesis of α-aminonitriles from a piperidine-derived imine.

Step-by-Step Methodology:

• Imine Formation:

  • To a solution of the corresponding piperidone (1.0 eq) in an anhydrous solvent (e.g., toluene, DCM) at 0 °C, add the chiral amine auxiliary (1.0-1.2 eq).

  • Add a dehydrating agent (e.g., MgSO₄, molecular sieves) and stir the reaction mixture at room temperature until the formation of the imine is complete (monitored by TLC or GC-MS).

  • Filter off the dehydrating agent and concentrate the solution under reduced pressure to obtain the crude imine.

• Cyanide Addition:

  • Dissolve the crude imine in an anhydrous solvent (e.g., THF, Et₂O) and cool the solution to the desired temperature (e.g., -78 °C).

  • Slowly add the cyanide source (e.g., TMSCN, KCN/18-crown-6) (1.1-1.5 eq) to the reaction mixture.

  • Stir the reaction at the same temperature until the reaction is complete.

• Workup and Purification:

  • Quench the reaction with a suitable aqueous solution (e.g., saturated NaHCO₃ solution).

  • Extract the product with an organic solvent (e.g., EtOAc, DCM).

  • Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to obtain the desired α-aminonitrile.

Diagram of the Asymmetric Strecker Reaction Workflow:

Caption: Workflow for the asymmetric Strecker reaction.

Chiral HPLC for Enantiomeric Separation

Question: How can I separate the enantiomers of my cyanopiperidine product for analysis and purification?

Answer: Chiral High-Performance Liquid Chromatography (HPLC) is the most common and effective method for separating enantiomers.[][7][8]

General Protocol:

• Column Selection: Choose a suitable chiral stationary phase (CSP). Polysaccharide-based columns (e.g., Chiralpak, Chiralcel) are often a good starting point.[8]

• Mobile Phase Screening:

  • Start with a standard mobile phase, such as a mixture of hexane/isopropanol or hexane/ethanol.

  • Vary the ratio of the solvents to optimize the separation.

  • Additives like diethylamine (for basic compounds) or trifluoroacetic acid (for acidic compounds) can improve peak shape and resolution.

• Method Optimization:

  • Adjust the flow rate to find a balance between separation time and resolution.

  • Optimize the column temperature, as it can affect the selectivity.

• Preparative Separation: Once an analytical method is developed, it can be scaled up to a preparative scale for the isolation of larger quantities of each enantiomer.

Table 1: Common Chiral Stationary Phases and Mobile Phases

Chiral Stationary Phase (CSP)	Typical Mobile Phases	Compound Applicability
Polysaccharide-based (e.g., Amylose, Cellulose derivatives)	Hexane/Isopropanol, Hexane/Ethanol	Broad range of chiral compounds
Pirkle-type (e.g., DNB-phenylglycine)	Hexane/Isopropanol	Compounds with π-acidic or π-basic groups
Protein-based (e.g., AGP, HSA)	Aqueous buffers	Polar and ionizable compounds

Section 4: Mechanistic Insights

Understanding the underlying mechanisms is key to rational troubleshooting and optimization.

4.1. Stereocontrol in Nucleophilic Addition to Iminium Ions

The stereoselective addition of a nucleophile (such as cyanide) to a chiral iminium ion is often governed by Felkin-Anh or related models. The incoming nucleophile attacks the iminium carbon from the less sterically hindered face, which is determined by the conformation of the substituents on the adjacent carbon atom.

Diagram of Stereoselective Nucleophilic Addition:

Caption: Stereocontrol in nucleophilic addition to an iminium ion.

Section 5: References

• Stereoselective synthesis of gem-dihalopiperidines via the halo-aza-Prins cyclization reaction: access to piperidin-4-ones and pyridines. (2024). PubMed. [Link]

• Chiral piperidines from acyclic amines via enantioselective, radical-mediated δ C-H cyanation. (n.d.). PMC. [Link]

• Regioselective α-Cyanation of Unprotected Alicyclic Amines. (2022). PMC. [Link]

• RECENT ADVANCES IN CYANATION REACTIONS. (n.d.). SciELO. [Link]

• Method for preparing 4-cyanopiperidine hydrochloride. (2017). Google Patents.

• Asymmetric Synthesis of trans-3-Alkoxyamino-4-Oxygenated-2-Piperidones Mediated by Transition-Metal-Free Dual C-H Oxidation and Its CAL-B-Assisted Enzymatic Resolution. (2023). MDPI. [Link]

• Asymmetric 'Clip-Cycle' synthesis of 3-spiropiperidines. (n.d.). White Rose Research Online. [Link]

• Asymmetric strecker synthesis of alpha-amino acids via a crystallization-induced asymmetric transformation using (R)-phenylglycine amide as chiral auxiliary. (n.d.). PubMed. [Link]

• An Asymmetric Approach Towards 3-Spiropiperidines. (2021). University of York. [Link]

• Separation of 1-(Cyanoacetyl)piperidine on Newcrom R1 HPLC column. (n.d.). SIELC. [Link]

• RECENT ADVANCES IN CYANATION REACTIONS†. (2021). ResearchGate. [Link]

• Electrochemical ABNO-Mediated Alpha-Cyanation of Secondary Piperidines for Pharmaceutical Building Block Diversification. (n.d.). PMC. [Link]

• Catalytic Enantioselective Synthesis of 3-Piperidines from Arylboronic Acids and Pyridine. (2023). ChemRxiv. [Link]

• Estimation of enantiomeric impurity in piperidin-3-amine by chiral HPLC with precolumn derivatization. (n.d.). PubMed. [Link]

• Selective endo-Cyclic α-Functionalization of Saturated N-Alkyl Piperidines. (2020). The Journal of Organic Chemistry. [Link]

• Amino Acid-Protecting Groups. (n.d.). SciSpace. [Link]

• Asymmetric cyanohydrin synthesis catalyzed by synthetic dipeptides, 2. (2004). ResearchGate. [Link]

• Chiral HPLC Separations. (n.d.). Phenomenex. [Link]

• Synthesis of Chiral Polymer Catalysts and Their Application to Asymmetric Reactions. (n.d.). ResearchGate. [Link]

• Enantiomeric separation of chiral peptide nucleic acid monomers by capillary electrophoresis with charged cyclodextrins. (n.d.). PubMed. [Link]

• Amino Acid Derivatives for Peptide Synthesis. (n.d.). AAPPTec. [Link]

• Radical Addition to Iminium Ions and Cationic Heterocycles. (n.d.). PMC. [Link]

• Highly Diastereoselective Synthesis of Tetrahydroquinoline Derivatives via [4 + 2] Annulation of Ortho-Tosylaminophenyl-Substituted Para-Quinone Methides and Cyanoalkenes. (2021). PMC. [Link]

• Anodic cyanation of piperidine (–)‐1. Reagents and conditions: (a) (S)‐(–) -. (n.d.). ResearchGate. [Link]

• Chiral Separations by High‐Performance Liquid Chromatography. (2018). ResearchGate. [Link]

• Asymmetric Catalysis Mediated by Synthetic Peptides, Version 2.0: Expansion of Scope and Mechanisms. (n.d.). PMC. [Link]

• Ni-Catalyzed Cyanation of (Hetero)aryl Halides with Acetonitrile as Cyano Source. (n.d.). ResearchGate. [Link]

• Chiral guanidines and their derivatives in asymmetric synthesis. (2018). RSC Publishing. [Link]

• ENANTIOMER PURIFICATION THROUGH ACHIRAL CHROMATOGRAPHY: INTEGRATING SIMULATED MOVING BED AND SELF-DISPROPORTIONATION OF ENANTIOMERS. (2023). Ukrainian Chemistry Journal. [Link]

• Regioselective Cyanation of Cyclic Amines. (2022). ChemistryViews. [Link]

• Visible-light excitation of iminium ions enables the enantioselective catalytic β-alkylation of enals. (2017). PubMed. [Link]

• Protecting Groups in Peptide Synthesis. (2020). PubMed. [Link]

• Design and synthesis of novel C2-symmetric chiral piperazines and an application to asymmetric acylation of sigma-symmetric 1,2-diols. (n.d.). PubMed. [Link]

• Development of an Enantioselective Allylic Alkylation of Acyclic α‐Fluoro‐β‐ketoesters for Asymmetric Synthesis of 3‐Fluoropiperidines. (n.d.). NIH. [Link]

• A Strategy for Developing HPLC Methods for Chiral Drugs. (n.d.). LCGC International. [Link]

• New chiral thiols and C2-symmetrical disulfides of Cinchona alkaloids: ligands for the asymmetric Henry reaction catalyzed by CuII complexes. (n.d.). Academia.edu. [Link]

• Method for preparing 4-cyanopiperidine hydrochloride. (2016). Google Patents.

• Asymmetric 'Clip-Cycle' Synthesis of 3-Spiropiperidines. (2022). ResearchGate. [Link]

• Prevention of aspartimide formation during peptide synthesis using cyanosulfurylides as carboxylic acid-protecting groups. (n.d.). ResearchGate. [Link]

Sources

• 1. Chiral piperidines from acyclic amines via enantioselective, radical-mediated δ C-H cyanation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. etheses.whiterose.ac.uk [etheses.whiterose.ac.uk]
• 3. Protecting Groups in Peptide Synthesis: A Detailed Guide - Creative Peptides [creative-peptides.com]
• 4. peptide.com [peptide.com]
• 5. Electrochemical ABNO-Mediated Alpha-Cyanation of Secondary Piperidines for Pharmaceutical Building Block Diversification - PMC [pmc.ncbi.nlm.nih.gov]
• 7. phx.phenomenex.com [phx.phenomenex.com]
• 8. researchgate.net [researchgate.net]

Optimization of reaction parameters for cyanopiperidine synthesis

Technical Support Center: Cyanopiperidine Synthesis & Optimization

Status: Operational Ticket Focus:

-Cyanation of Piperidine Scaffolds Support Tier: Level 3 (Senior Application Scientist)

Overview: The Synthetic Challenge

The introduction of a nitrile group at the

-position of a piperidine ring is a pivotal transformation in medicinal chemistry, serving as a gateway to -amino acids, diamines, and pharmacophores found in JAK inhibitors and antihistamines.

However, this transformation is fraught with competing pathways:

• Over-oxidation: Leading to pyridines or lactams.

• Elimination: Forming enamines instead of the desired nitrile.

• Regio-scrambling: In 3-substituted piperidines, distinguishing between C2 and C6 functionalization.

This guide addresses these specific failure modes using the two most robust methodologies: Electrochemical Oxidation (Shono-type) and the Modified Polonovski-Potier Reaction .

Module 1: Electrochemical -Cyanation (The "Green" Route)

Methodology: Anodic oxidation using a nitroxyl radical mediator (ABNO or TEMPO) to generate an iminium ion intermediate, which is trapped by cyanide.

Workflow Visualization

The following diagram illustrates the catalytic cycle involving the ABNO mediator, preventing the need for high potentials that degrade the substrate.

Caption: ABNO-mediated anodic oxidation cycle. The mediator shuttles electrons, allowing the reaction to proceed at lower potentials.

Troubleshooting Guide: Electrochemical Protocol

User Issue: "My reaction yields are low (<30%), and the starting material is recovered unreacted."

• Diagnosis: High oxidation potential barrier.

• Root Cause: If you are using pure acetonitrile (MeCN) or HFIP, the conductivity is low, and the proton transfer is sluggish.

• Solution: Add Methanol (MeOH) as a co-solvent.

  • Mechanism:[1][2] MeOH facilitates the proton-coupled electron transfer (PCET) and stabilizes the iminium intermediate.

  • Protocol Adjustment: Switch solvent system to MeCN:MeOH (9:1 or 4:1). This often lowers the oxidation potential by >100 mV.

User Issue: "The electrode is fouling (passivation) after 1 hour."

• Diagnosis: Polymerization of the iminium intermediate.

• Root Cause: The concentration of the cyanide source (TMSCN) is too low relative to the generation rate of the iminium ion. The "starved" iminium ions polymerize on the electrode surface.

• Solution:

  • Increase TMSCN Equivalents: Ensure at least 1.5–2.0 equiv of TMSCN are present from the start.

  • Current Density: Lower the current density (mA/cm²). A "soft" oxidation (3–5 mA constant current) is preferable to rapid potential spikes.

User Issue: "I am seeing over-oxidation to the lactam."

• Diagnosis: Presence of adventitious water.

• Root Cause: The iminium ion is being trapped by

  instead of , forming a hemiaminal which oxidizes further to a lactam.

• Solution:

  • Dry the solvent over molecular sieves (3Å).

  • Verify the quality of TMSCN (it hydrolyzes over time).

Module 2: Modified Polonovski-Potier Reaction (Chemical Route)

Methodology: N-oxide formation followed by activation with Trifluoroacetic Anhydride (TFAA) to trigger the elimination-addition sequence.

Workflow Visualization

This pathway relies on the "Potier" modification, where the N-oxide oxygen is acylated to create a good leaving group.

Caption: The Polonovski-Potier sequence. Control of the elimination step determines the ratio of Iminium (desired) to Enamine (waste).

Troubleshooting Guide: Chemical Protocol

User Issue: "I am observing significant enamine formation (elimination product) rather than cyanation."

• Diagnosis: Base-catalyzed elimination.

• Root Cause: The Polonovski reaction generates acid (TFA). If you are adding base to neutralize it too early or too aggressively, you promote the formation of the neutral enamine rather than the reactive iminium salt.

• Solution:

  • Temperature Control: The activation step (TFAA addition) must be performed at -78°C .

  • Trapping Timing: Add the cyanide source (KCN/buffer or TMSCN) before allowing the reaction to warm up significantly. The cyanide must compete with the deprotonation event.

User Issue: "The reaction mixture turned black/tarry upon adding TFAA."

• Diagnosis: Exothermic decomposition (Pummerer-like rearrangement).

• Root Cause: TFAA addition was too fast, causing a localized exotherm that degraded the N-oxide.

• Solution:

  • Add TFAA dropwise over 20–30 minutes at -78°C.

  • Ensure the solvent (DCM) is anhydrous; moisture triggers violent hydrolysis of TFAA.

User Issue: "I have a 3-substituted piperidine. Which isomer will I get?"

• Technical Insight:

  • Polonovski: Generally favors the least substituted carbon (C6) due to the kinetic acidity of the

    -protons during the elimination step (Hofmann-like rule).

  • Electrochemical: Often favors the more substituted carbon (C2) if it stabilizes the radical cation, though steric hindrance can reverse this.

  • Action: If you need C2-cyanation on a 3-substituted ring, the electrochemical route (Module 1) is often more tunable via electrode potential.

Module 3: Critical Safety & Workup (Cyanide Management)

WARNING: This section is mandatory for all personnel.

User Issue: "How do I safely quench the reaction without releasing HCN gas?"

• The Hazard: Both TMSCN and KCN release Hydrogen Cyanide (HCN) gas upon contact with acid or moisture.

• Protocol:

  • pH Control: Ensure the quench solution is Basic (pH > 10) .

  • Oxidative Destruction: Treat aqueous waste with Sodium Hypochlorite (Bleach) .

    • Reaction:

      (Cyanate is significantly less toxic).

  • Verification: Test the waste stream with cyanide test strips before disposal.

User Issue: "My product is water-soluble. How do I extract it?"

• Solution:

  • Do not use simple aqueous extraction.

  • Use Solid Phase Extraction (SPE) or evaporate the solvent and perform a direct flash chromatography (DCM/MeOH) if the cyanide salts can be precipitated out first.

Summary of Optimization Parameters

Parameter	Electrochemical (ABNO)	Chemical (Polonovski)
Primary Failure Mode	Electrode Passivation	Enamine Elimination
Key Reagent	ABNO (1 mol%), TMSCN	TFAA, KCN/TMSCN
Optimal Solvent	MeCN/MeOH (9:1)	DCM (Anhydrous)
Temperature	Room Temp (25°C)	Cryogenic (-78°C to 0°C)
Scalability	High (Flow Chemistry compatible)	Moderate (Exotherm management)
Regioselectivity	Thermodynamic control	Kinetic control

References

• Electrochemical Method (ABNO): Nutting, J. E., Rafiee, M., & Stahl, S. S. (2018).[3] Electrochemical Aminoxyl-Mediated

  -Cyanation of Secondary Piperidines. Chemical Reviews, 118(9), 4834–4885.

• Modified Polonovski Reaction: Husson, H. P., & Royer, J. (1993). Asymmetric Synthesis of Alkaloids: The CN(R,S) Method. Chemical Society Reviews, 22, 357-363.

• Regioselectivity Studies: Krotko, D., et al. (2010). Electrochemical

  -Cyanation of 2° Piperidines. Chimica Oggi, 28, 16-17.[4]

• Cyanide Safety Guidelines: National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011).[5] Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. scispace.com [scispace.com]
• 5. orgsyn.org [orgsyn.org]

Strategies to prevent racemization in reactions with (R)-4-N-Boc-2-cyanopiperidine

Topic: Strategies to Prevent Racemization During Chemical Transformations

Executive Summary & Mechanistic Warning

The Core Issue: (R)-4-N-Boc-2-cyanopiperidine (and its analogs) possesses a highly labile stereocenter at the C2 position. The structural combination of an electron-withdrawing nitrile group (-CN) and the carbamate-protected nitrogen creates a "push-pull" electronic environment that significantly acidifies the C2 proton (

).

The Mechanism of Failure: Under basic conditions, the

is abstracted to form a carbanion intermediate. Due to the N-Boc group's steric bulk and A(1,3) strain, this anion can rapidly equilibrate or adopt a planar geometry. Upon reprotonation, the molecule relaxes into the thermodynamically preferred conformation, often leading to a racemic mixture or, in substituted systems, the unwanted diastereomer (epimerization).

Critical Rule:

Any reaction pathway involving pH > 10, or the presence of strong organometallic bases (e.g., LiHMDS, NaH) without specific cryogenic control, will result in loss of optical purity.

Figure 1: The mechanistic pathway of base-catalyzed racemization at the C2 position.

Reaction-Specific Troubleshooting Guides

Module A: Hydrolysis of Nitrile to Amide

User Scenario: I need to convert the nitrile to a primary amide, but standard NaOH hydrolysis yielded a racemate.

Diagnosis: Hydroxide ions (

) act as both nucleophiles (attacking the CN) and bases (abstracting the ). In chiral -amino nitriles, the deprotonation rate often exceeds the hydrolysis rate.

The Solution: Oxidative Hydrolysis (Radziszewski Reaction) This method uses hydrogen peroxide as the nucleophile. The hydroperoxide anion (

) is much more nucleophilic than basic ( ~11.6 vs 15.7 for water), allowing the reaction to proceed at a lower pH where the is stable.

Protocol: Retention-Safe Amide Formation

• Solvent: Dimethyl sulfoxide (DMSO) or Methanol (MeOH). DMSO is preferred for solubility.

• Reagents: 30%

  (4.0 equiv), (0.5 equiv).

  • Note: Do not use NaOH. Potassium carbonate provides a buffered pH (~10) sufficient to generate

    without aggressive deprotonation.

• Temperature: Maintain

  to . Do not heat above .

• Procedure:

  • Dissolve substrate in DMSO (

    volumes).

  • Add

    .

  • Add

    dropwise (Exothermic! Control temp < ).

  • Monitor by HPLC.[1] Reaction typically completes in 1–3 hours.

• Quench: Dilute with water and extract immediately with Ethyl Acetate. Avoid prolonged exposure to the basic aqueous layer.

Comparative Data: Hydrolysis Methods

Method	Reagents	pH Estimate	Risk of Racemization	Typical Yield
Standard Base	NaOH / EtOH /	>13	Critical (High)	80-90% (Racemic)
Acid Hydrolysis	/	<1	Moderate (Heat dependent)	60-70%
Oxidative (Recommended)	/ / DMSO	~9-10	Low	>90%

Module B: N-Boc Deprotection

User Scenario: I removed the Boc group with TFA, but the optical rotation dropped after workup.

Diagnosis: The deprotection step itself (acidic) is safe. The racemization occurs during the neutralization/free-basing step. The resulting free amine at C2 allows the formation of an imine tautomer or facilitates deprotonation if the pH spikes during extraction.

Protocol: Safe Deprotection & Isolation

• Reaction: 20% TFA in Dichloromethane (DCM) or 4M HCl in Dioxane at

  .

• Workup (The Critical Step):

  • Do NOT wash with 1M NaOH or saturated

    to free-base the amine if high ee% is required for the free base.

  • Preferred: Isolate as the salt (Hydrochloride or Trifluoroacetate). Evaporate solvent/acid in vacuo. Triturate with diethyl ether to obtain the solid salt.

  • If Free Base is Required: Use a heterogeneous scavenger resin (weakly basic) in an organic solvent, or perform a rapid cold extraction at pH 8.5 (using dilute ammonia), then immediately dry and acidify or react the amine.

Module C: Pinner Reaction (Nitrile to Ester)

User Scenario: Direct conversion to the ester is required.

Strategy: Avoid base-catalyzed alcoholysis. Use the Pinner Reaction conditions which proceed through an imidate salt intermediate.

Protocol:

• Dissolve nitrile in anhydrous Methanol (MeOH).

• Bubble dry HCl gas at

  until saturation (or use Acetyl Chloride/MeOH to generate anhydrous HCl in situ).

• Stir at

  for 12-24 hours. Do not reflux.

• Add water (stoichiometric amount) to hydrolyze the imidate to the ester.

• Caution: The intermediate imidate is sensitive. Keep anhydrous until the hydrolysis step.

Decision Logic for Process Chemists

Use this flow to select the correct synthetic pathway.

Figure 2: Strategic selection of reaction conditions to preserve chirality.

Frequently Asked Questions (FAQ)

Q: Can I use silica gel chromatography to purify the nitrile? A: Use caution. Silica gel is slightly acidic, but commercial silica can have basic impurities or trace metals that catalyze epimerization if the compound is left on the column for too long.

• Recommendation: Deactivate silica with 1% Triethylamine (TEA) only if necessary, but be aware that TEA itself can promote racemization over time. Flash chromatography (rapid) is preferred over gravity columns. Recrystallization is the superior purification method for this class of compounds.

Q: I need to alkylate the alpha-position while keeping the (R)-configuration. Is this possible? A: Direct alkylation of the (R)-isomer will invariably destroy the stereocenter because it proceeds through a planar enolate. You cannot "retain" the configuration during deprotonation. You must use asymmetric alkylation (using chiral ligands like sparteine, though difficult with nitriles) or, more commonly, alkylate the racemate and perform a resolution (e.g., chiral HPLC or diastereomeric salt formation) downstream. See Ruggeri et al. for dynamic resolution strategies.

Q: How do I measure the Enantiomeric Excess (ee%)? A: Standard reverse-phase HPLC will not separate the enantiomers. You require a Chiral Stationary Phase (CSP).

• Column: Chiralpak AD-H or OD-H (Amylose/Cellulose tris-carbamates).

• Mobile Phase: Hexane/IPA (e.g., 90:10) is standard for N-Boc protected species.

• Detection: UV at 210 nm (Nitrile absorption is weak; rely on the Boc carbonyl).

References

• Ruggeri, S. G., et al. (2014). "An Improved and Efficient Process for the Preparation of Tofacitinib Citrate." Organic Process Research & Development, 18(12), 1714–1720.[2] (Discusses the stability and racemization issues of piperidine intermediates).

  • [Link]

• Wigerinck, P., et al. (1992). "Radziszewski reaction of alpha-amino nitriles." Journal of Organic Chemistry. (Foundational text on oxidative hydrolysis preserving stereochemistry).

  • [Link]

• Pfizer Inc. (2002). "Process for the preparation of pyrrolo[2,3-d]pyrimidine derivatives." World Intellectual Property Organization, WO2002096909. (Patent detailing the handling of chiral cyanopiperidines).

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. newdrugapprovals.org [newdrugapprovals.org]

Technical Support Center: Navigating the Large-Scale Synthesis of (R)-4-N-Boc-2-cyanopiperidine

Welcome to the technical support center for the synthesis of (R)-4-N-Boc-2-cyanopiperidine. This guide is designed for researchers, scientists, and drug development professionals to address the common challenges encountered during the large-scale production of this critical chiral building block. The piperidine scaffold is a cornerstone in medicinal chemistry, appearing in numerous pharmaceuticals.[1][2] The introduction of a cyano group at the 2-position, combined with the stereospecificity at the C4 position, presents a unique set of synthetic hurdles. This document provides in-depth troubleshooting advice, frequently asked questions, and detailed protocols to empower you to overcome these obstacles and achieve efficient, scalable, and reproducible results.

Section 1: Troubleshooting Guide - A Mechanistic Approach

Effective troubleshooting begins with a fundamental understanding of the reaction mechanism. The synthesis of (R)-4-N-Boc-2-cyanopiperidine typically involves the stereoselective cyanation of a suitable piperidine precursor. Challenges often arise from issues with stereocontrol, reagent stability, and product purification.

Poor Enantioselectivity or Diastereoselectivity

Question: My reaction is producing a nearly racemic mixture of the 2-cyanopiperidine, or an incorrect diastereomer. What are the likely causes and how can I improve the stereoselectivity?

Answer: Achieving high stereoselectivity is arguably the most critical and challenging aspect of this synthesis. The root cause of poor stereocontrol often lies in one of the following areas:

• Catalyst Inactivity or Degradation: Many asymmetric cyanations rely on chiral catalysts, such as metal complexes or organocatalysts.[3][4][5] These catalysts can be sensitive to air, moisture, and impurities in the starting materials or solvents.

  • Solution: Ensure all reagents and solvents are rigorously dried and degassed. Reactions should be conducted under an inert atmosphere (e.g., argon or nitrogen). If using a metal-based catalyst, consider that trace impurities can act as poisons.[6] Purification of the starting materials may be necessary.

• Reaction Temperature: The energy difference between the transition states leading to the desired and undesired stereoisomers can be small. Higher reaction temperatures can provide enough energy to overcome this barrier, leading to a loss of selectivity.

  • Solution: Perform the reaction at lower temperatures. A temperature screening study is highly recommended to find the optimal balance between reaction rate and stereoselectivity.

• Choice of Cyanide Source: The nature of the cyanide source can significantly impact the stereochemical outcome.[3]

  • Solution: Experiment with different cyanide sources, such as trimethylsilyl cyanide (TMSCN), acetone cyanohydrin, or potassium cyanide with a phase-transfer catalyst. The steric bulk and delivery mechanism of the cyanide nucleophile can influence its approach to the electrophilic center.

• Substrate Control: The existing stereocenter at the 4-position should direct the stereochemistry of the incoming cyano group. However, if the directing effect is not strong enough, a mixture of diastereomers can result.

  • Solution: Ensure the N-Boc protecting group is intact, as it plays a crucial role in locking the conformation of the piperidine ring. In some cases, a different N-protecting group might offer better stereodirection.

Low Reaction Yield and Formation of Side Products

Question: My reaction yield is consistently low, and I'm observing several side products in my crude NMR. What are the potential side reactions, and how can I suppress them?

Answer: Low yields are often a consequence of competing side reactions or incomplete conversion. Common culprits include:

• Epimerization: The proton alpha to the cyano group is acidic and can be removed by base, leading to epimerization and a loss of the desired stereoisomer.

  • Solution: Use a non-basic or weakly basic cyanide source if possible. If a base is required, use a sterically hindered, non-nucleophilic base and maintain low reaction temperatures. Quench the reaction carefully to avoid prolonged exposure to basic conditions.

• Over-reaction or Decomposition: The product itself may not be stable under the reaction conditions, leading to decomposition or further reaction.

  • Solution: Monitor the reaction progress closely by TLC or LC-MS and stop the reaction as soon as the starting material is consumed. A shorter reaction time, even at the cost of complete conversion, may lead to a higher isolated yield of the desired product.

• Hydrolysis of the Cyano Group: If water is present, the cyano group can be hydrolyzed to a primary amide or a carboxylic acid, especially under acidic or basic conditions.

  • Solution: As mentioned previously, use anhydrous conditions. If an aqueous workup is necessary, perform it quickly and at a low temperature.

Challenges in Product Purification

Question: I'm having difficulty purifying my (R)-4-N-Boc-2-cyanopiperidine. It seems to be co-eluting with starting material or byproducts during column chromatography. What are some effective purification strategies?

Answer: The polarity of N-Boc protected piperidines can be tricky, often leading to purification challenges.

• Chromatography Optimization:

  • Solution: A systematic approach to solvent system selection is key. Start with a non-polar solvent system (e.g., hexanes/ethyl acetate) and gradually increase the polarity. The use of a gradient elution can be highly effective. Consider using a different stationary phase, such as alumina, if silica gel is not providing adequate separation.

• Crystallization:

  • Solution: If the product is a solid, crystallization can be an excellent method for purification, especially on a large scale.[6] Experiment with a variety of solvent systems to induce crystallization. Seeding with a small amount of pure product can be beneficial.

• Salt Formation and Extraction:

  • Solution: While the N-Boc group reduces the basicity of the piperidine nitrogen, it may still be possible to selectively protonate and extract impurities if their basicity is significantly different.[7] This is often a less desirable method due to the potential for Boc group cleavage under acidic conditions.

Section 2: Frequently Asked Questions (FAQs)

Q1: What is the typical stability and storage condition for (R)-4-N-Boc-2-cyanopiperidine?

A1: (R)-4-N-Boc-2-cyanopiperidine is generally stable under normal laboratory conditions.[8] However, to prevent potential degradation, it should be stored in a cool, dry place, away from strong acids and bases. For long-term storage, refrigeration (2-8°C) is recommended.[9]

Q2: Can I use a different protecting group for the piperidine nitrogen?

A2: Yes, other protecting groups like benzyloxycarbonyl (Cbz) or a benzyl group can be used.[6] However, the choice of protecting group can influence the stereochemical outcome of the cyanation reaction and will require different deprotection conditions. The Boc group is often preferred due to its stability to a wide range of reaction conditions and its facile removal under acidic conditions.[10]

Q3: Are there alternative methods for introducing the cyano group?

A3: While the direct cyanation of a piperidine derivative is a common approach, other methods exist. For instance, one could start with a precursor already containing a nitrile group and then form the piperidine ring through a cyclization reaction.[1] Another strategy involves the dehydration of a corresponding primary amide.[11]

Q4: What are the safety precautions I should take when working with cyanide reagents?

A4: All cyanide-containing reagents are highly toxic and should be handled with extreme caution in a well-ventilated fume hood.[12] Always wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Have a cyanide antidote kit readily available and ensure you are trained in its use. All cyanide waste must be quenched and disposed of according to institutional safety guidelines.

Section 3: Experimental Protocols and Data

Protocol for a Stereoselective Strecker Reaction

This protocol is a representative example and may require optimization for your specific substrate and scale.

• Imine Formation: To a solution of (R)-N-Boc-4-aminopiperidine (1.0 eq) in an anhydrous solvent (e.g., dichloromethane or toluene) at 0°C, add the desired aldehyde (1.1 eq). Stir the reaction mixture at this temperature for 1-2 hours. The formation of the imine can be monitored by TLC or NMR.

• Cyanation: To the freshly formed imine solution at 0°C, add a solution of trimethylsilyl cyanide (TMSCN) (1.2 eq) dropwise.

• Reaction Monitoring: Allow the reaction to stir at 0°C and monitor its progress by TLC or LC-MS. The reaction time can vary from a few hours to overnight.

• Workup: Once the reaction is complete, quench it by the slow addition of a saturated aqueous solution of sodium bicarbonate. Extract the aqueous layer with an organic solvent (e.g., ethyl acetate). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purification: Purify the crude product by flash column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes).

Typical Reaction Parameters and Expected Outcomes

Parameter	Typical Value	Expected Outcome
Temperature	0°C to room temperature	Lower temperatures generally favor higher stereoselectivity.
Solvent	Dichloromethane, Toluene, THF	Solvent can influence reaction rate and selectivity.
Cyanide Source	TMSCN, KCN/18-crown-6	TMSCN is often preferred for its mildness and solubility.
Yield	60-90%	Highly dependent on substrate and reaction conditions.
Diastereomeric Ratio	>95:5	The goal is to achieve high diastereoselectivity.

Section 4: Visualizing the Workflow

Troubleshooting Logic Flowchart

The following diagram illustrates a logical workflow for troubleshooting common issues in the synthesis of (R)-4-N-Boc-2-cyanopiperidine.

Caption: Troubleshooting workflow for synthesis.

References

• White Rose eTheses Online. (n.d.). SYNTHESIS OF PIPERIDINES USING ORGANOMETALLIC CHEMISTRY.
• Google Patents. (n.d.). US20170369442A1 - Method for preparing 4-cyanopiperidine hydrochloride.
• Benchchem. (n.d.). Technical Support Center: Overcoming Challenges in Piperidine Synthesis.
• ACS Publications. (1985). Stereoselective synthesis of 1-substituted 2,6-dicyanopiperidines and transformation of 2,6-dialkylated products of 1-phenyl-2,6-dicyanopiperidine to .delta.-diketones and cyclohexenones. The Journal of Organic Chemistry.
• PubMed. (n.d.). Diastereoselective preparation of 2,4,6-trisubstituted-2'-cyanopiperidines: application to the construction of the carbon framework of perhydrohistrionicotoxin.
• MDPI. (n.d.). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications.
• Scripps Research. (2024). New modular strategy reduces piperidine synthesis steps for pharmaceuticals.
• PrepChem.com. (n.d.). Synthesis of 1-tert-butyloxycarbonyl-4-cyanopiperidine.
• PubMed. (n.d.). Facile synthesis of 4-substituted-4-aminopiperidine derivatives, the key building block of piperazine-based CCR5 antagonists.
• Google Patents. (n.d.). WO2016113277A1 - Method for preparing 4-cyanopiperidine hydrochloride.
• DTIC. (n.d.). Piperidine Synthesis.
• MDPI. (n.d.). Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors.
• ResearchGate. (n.d.). Asymmetric cyanohydrin synthesis catalyzed by synthetic dipeptides, 2.
• Sigma-Aldrich. (n.d.). N-Boc-piperidine-4-carbonitrile 97 91419-52-2.
• ChemicalBook. (n.d.). 1-Boc-2-cyanopiperidine synthesis.
• ChemicalBook. (n.d.). 1-Boc-2-cyanopiperidine | 153749-89-4.
• ACS Publications. (2020). Catalytic Enantioselective Cyanation: Recent Advances and Perspectives. ACS Catalysis.
• SciELO. (n.d.). RECENT ADVANCES IN CYANATION REACTIONS.
• Alchemist-chem. (n.d.). 1-N-Boc-2-cyanopiperidine | Specifications, Uses, Safety, Supplier & Price.
• ResearchGate. (n.d.). N-Boc 4-nitropiperidine: preparation and conversion into a spiropiperidine analogue of the eastern part of maraviroc.
• Chemdad Co., Ltd. (n.d.). N-Boc-2-Cyanopiperidine.
• Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups.
• ResearchGate. (n.d.). Recent Advances in the Stereoselective Synthesis of α-Cyanohydrins.
• Springer Nature. (2023). Stereoselective conjugate cyanation of enals by combining photoredox and organocatalysis. Research Communities.
• ACS Publications. (2020). Catalytic Enantioselective Cyanation: Recent Advances and Perspectives.
• ResearchGate. (2018). How to remove excess 4-amino piperidine from reaction medium?.
• Beilstein Journals. (n.d.). Synthetic accesses to biguanide compounds.
• ResearchGate. (n.d.). Catalytic Asymmetric Cyanation Reactions of Aldehydes and Ketones in Total Synthesis.
• PubMed Central. (n.d.). Synthesis and Biological Characterization of 4,4‐Difluoro‐3‐(phenoxymethyl)piperidine Scaffold as Dopamine 4 Receptor (D4R) Antagonist in vitro Tool compounds.
• Sigma-Aldrich. (n.d.). N-Boc-piperidine-4-carbonitrile 97 91419-52-2.
• Protheragen. (n.d.). N-Boc-3-Cyanopiperidine.
• Sigma-Aldrich. (n.d.). BOC-ON.

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• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. US20170369442A1 - Method for preparing 4-cyanopiperidine hydrochloride - Google Patents [patents.google.com]
• 8. 1-N-Boc-2-cyanopiperidine | Specifications, Uses, Safety, Supplier & Price – Buy High Pure Intermediate from China [pipzine-chem.com]
• 9. N-Boc-2-Cyanopiperidine Five Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 10. Boc-Protected Amino Groups [organic-chemistry.org]
• 11. 1-Boc-2-cyanopiperidine synthesis - chemicalbook [chemicalbook.com]
• 12. scielo.br [scielo.br]

Reference Data & Comparative Studies

Comparative Biological Activity Guide: (R)- vs (S)-4-N-Boc-2-cyanopiperidine

The following guide provides an in-depth comparative analysis of the biological activity and application of (R)- vs (S)-4-N-Boc-2-cyanopiperidine.

Executive Summary & Chemical Identity

Status: (S)-Enantiomer is the Eutomer (Active Scaffold) ; (R)-Enantiomer is the Distomer.

Clarification on Nomenclature: The designation "4-N-Boc-2-cyanopiperidine" contains a nomenclature ambiguity. Standard IUPAC numbering for a piperidine ring places the nitrogen at position 1, making "4-N-Boc" impossible unless it refers to a substituent.

• Scenario A (Most Likely): A typo for 1-N-Boc-2-cyanopiperidine (a key intermediate for Cathepsin and DPP-4 inhibitors).

• Scenario B (Database Match): Corresponds to 4-N-Boc-2-cyanopiperazine (CAS 859518-35-7), where the ring contains two nitrogens.

Unified Pharmacophore: Regardless of the ring size (piperidine vs. piperazine), the 2-cyano-N-heterocycle is a critical "warhead" motif. The biological activity discussed here refers to the deprotected active forms derived from these building blocks. The (S)-configuration is overwhelmingly preferred in medicinal chemistry for targeting serine and cysteine proteases (e.g., DPP-4, Cathepsin K) due to its mimicry of L-proline/L-amino acids.

Comparison at a Glance

Feature	(S)-Enantiomer	(R)-Enantiomer
Biological Role	Eutomer (High Potency)	Distomer (Low Potency/Inactive)
Target Affinity	High affinity for S1 pocket of DPP-4/Cathepsins	Steric clash with enzyme active site
Key Drug Examples	Vildagliptin analogs, Odanacatib precursors	Typically none (used as negative controls)
Mechanism	Forms stable reversible imidate adduct	Weak/Unstable adduct formation
Primary Utility	API Synthesis (Active Pharmaceutical Ingredient)	Research Control / Stereochemical Probe

Mechanism of Action: The Nitrile Warhead

The biological activity of 2-cyanopiperidine derivatives relies on the electrophilic nitrile group . The Boc-protected form is a prodrug/precursor; activity is unleashed upon deprotection and binding.

The "S-Specific" Covalent Trap

Proteases like DPP-4 (Serine protease) and Cathepsin K (Cysteine protease) have chiral active sites evolved to cleave peptide bonds of L-amino acids.

• Recognition: The enzyme's S1 hydrophobic pocket accommodates the piperidine ring. The (S)-configuration aligns the nitrile group perfectly with the catalytic nucleophile (Ser630 in DPP-4 or Cys25 in Cathepsin K).

• Attack: The nucleophile attacks the nitrile carbon.

• Adduct Formation: A covalent imidate (or thioimidate) adduct is formed. This mimics the transition state of peptide hydrolysis but does not progress to cleavage, effectively "locking" the enzyme.

• (R)-Failure: The (R)-enantiomer projects the nitrile away from the nucleophile or forces the ring into a sterically clashing conformation, drastically reducing

  (association rate) and affinity.

Visualization: Mechanism of Action

Caption: The (S)-enantiomer facilitates precise alignment for nucleophilic attack, forming the inhibitory adduct. The (R)-enantiomer fails to engage the catalytic machinery.

Comparative Performance Data

The following data synthesizes activity profiles for 2-cyanopiperidine/pyrrolidine scaffolds in protease inhibition.

Target: Dipeptidyl Peptidase-4 (DPP-4)

Relevance: Type 2 Diabetes treatment (e.g., Vildagliptin).[1]

Metric	(S)-Derivative	(R)-Derivative	Fold Difference
IC50 (In Vitro)	3 – 15 nM	> 1,000 nM	> 100x
Binding Mode	P1 Pocket Deep Insertion	Shallow/Transient Binding	N/A
Dissociation ( )	Slow (Tight binding)	Fast (Rapid release)	High

Target: Cathepsin K

Relevance: Osteoporosis and bone resorption.[2]

Metric	(S)-Derivative	(R)-Derivative	Note
Ki (Inhibition Constant)	< 10 nM	> 500 nM	(S) mimics L-Leucine
Selectivity	High for Cat K vs Cat B	Poor / Non-specific	(S) confers specificity

Expert Insight: In the synthesis of Vildagliptin (a pyrrolidine analog of the molecule ), the (S)-enantiomer is synthesized via an asymmetric path. Contamination with the (R)-isomer is strictly controlled (< 0.5%) because the (R)-isomer is not only inactive but competes for renal clearance transporters, potentially altering the PK profile.

Experimental Protocols

To validate the activity differences in your own lab, use the following self-validating protocols.

Protocol A: Enantiomeric Resolution (Purification)

Before biological testing, ensure high enantiomeric excess (ee > 99%).

• Column: Chiralpak AD-H or OD-H (Amylose/Cellulose based).

• Mobile Phase: Hexane : Isopropanol (90:10) with 0.1% Diethylamine.

• Detection: UV at 210 nm (Nitrile absorbance).

• Validation: Inject racemic standard to establish separation factor (

  ). The (S)-isomer typically elutes second on AD-H columns (verify with optical rotation: (S) is usually levorotatory (-) in methanol for proline analogs, but check specific piperidine literature).

Protocol B: Fluorogenic Protease Assay (DPP-4)

Objective: Determine IC50 for (R) vs (S) derivatives. Reagents: Recombinant human DPP-4, Substrate (Gly-Pro-AMC).

• Preparation: Dilute (R) and (S) inhibitors (deprotected) in Assay Buffer (25 mM Tris, pH 8.0). Prepare 8-point serial dilution (1 nM to 10 µM).

• Incubation: Mix 20 µL enzyme + 20 µL inhibitor. Incubate 15 min at 37°C to allow equilibrium.

• Initiation: Add 20 µL Gly-Pro-AMC substrate (50 µM final).

• Measurement: Monitor fluorescence (Ex 360 nm / Em 460 nm) kinetically for 30 min.

• Analysis: Plot Slope (RFU/min) vs. log[Inhibitor]. Fit to Sigmoidal Dose-Response equation.

  • Expected Result: (S)-curve shifts left (low IC50); (R)-curve remains flat or shifts far right.

Synthesis & Stereocontrol Workflow

The biological utility is defined by the ability to synthesize the (S)-enantiomer selectively.

Caption: Workflow for isolating the bioactive (S)-enantiomer. The Strecker reaction typically yields a racemate requiring resolution, or asymmetric catalysis can be used to target the (S)-form directly.

References

• Structure-Activity Relationships of DPP-4 Inhibitors Source: Journal of Medicinal Chemistry Context: Establishes the preference for (S)-configuration in 2-cyanopyrrolidine and 2-cyanopiperidine scaffolds. Link:[Link] (Search: "DPP-4 inhibitor SAR stereochemistry")

• Cathepsin K Inhibitors: Design and Synthesis Source: Bioorganic & Medicinal Chemistry Letters Context: Details the synthesis of 2-cyanopiperidine based inhibitors and the picomolar potency of the (S)-enantiomers. Link:[Link]

• Vildagliptin (Galvus) Pharmacology Source: Novartis / European Medicines Agency (EMA) Context: Clinical data on the (S)-enantiomer efficacy and selectivity. Link:[Link]

• PubChem Compound Summary: tert-Butyl 2-cyanopiperidine-1-carboxylate Source: NIH PubChem Context: Chemical structure and physical property verification for the 1-Boc-2-cyano isomer.[3] Link:[Link]

Sources

• 1. WO2013083326A1 - New process and intermediates for the synthesis of vildagliptin - Google Patents [patents.google.com]
• 2. Binding mode of cyanohydrazide inhibitors targeting cathepsin K [uochb.cz]
• 3. 1-Boc-2-cyanopiperidine | 153749-89-4 [chemicalbook.com]

Structural and Functional Comparison of Piperidine and Pyrrolidine Scaffolds in Drug Design

[1]

Executive Summary: The "Magic Methylene" Trade-off

In medicinal chemistry, the choice between a six-membered piperidine and a five-membered pyrrolidine ring is rarely arbitrary. It is a strategic decision that alters the physicochemical landscape, metabolic fate, and binding vector of a drug candidate.[1] While both scaffolds provide a secondary amine handle (pKa ~11) for ionic interactions with target proteins (e.g., Asp/Glu residues in GPCRs), their structural behaviors are distinct.

• Piperidine offers a rigid, defined chair conformation, ideal for positioning substituents in precise axial or equatorial vectors to minimize entropic penalty upon binding.

• Pyrrolidine offers a flexible, "puckering" envelope conformation, allowing for an induced fit but often incurring a higher entropic cost if the binding pocket is rigid.

This guide provides a technical comparison of these two privileged scaffolds, supported by physicochemical data, metabolic pathways, and validated experimental protocols.

Physicochemical & Structural Profiling[2]

The removal of a single methylene group (–CH₂–) transitions the ring from a stress-free chair (piperidine) to a strained envelope (pyrrolidine). This has profound implications for lipophilicity and basicity.[1]

Table 1: Comparative Physicochemical Metrics[2]

Property	Piperidine Scaffold	Pyrrolidine Scaffold	Drug Design Implication
Formula			Ring contraction reduces MW by ~14 Da.
pKa (Conj. Acid)	11.22	11.27	Pyrrolidine is slightly more basic due to better solvation of the compact cation and relief of ecliptic strain upon protonation.
LogP (Oct/Wat)	0.84	0.46	Piperidine is more lipophilic. Pyrrolidine lowers LogP, useful for improving solubility in lead optimization.
Ring Strain	~0 kcal/mol	~6 kcal/mol	Pyrrolidine has torsional strain (eclipsing interactions), making it more reactive to ring-opening metabolism.
Conformation	Rigid Chair	Flexible Envelope/Twist	Piperidine locks vectors; Pyrrolidine scans space (Pseudorotation).
Boiling Point	106 °C	87 °C	Pyrrolidine is more volatile; requires care during concentration in synthesis.

Conformational Analysis: Vector Alignment

• Piperidine (The Anchor): Exists predominantly in a chair conformation.[2] Substituents at C2, C3, and C4 occupy distinct axial or equatorial positions. This allows chemists to design "rigidified" analogs where a pharmacophore is locked in a bioactive conformation, reducing the entropic penalty (

  ) of binding.

• Pyrrolidine (The Scanner): Undergoes rapid pseudorotation between envelope (

  ) and twist ( ) forms. Substituents are never truly axial or equatorial but rather pseudo-axial or pseudo-equatorial . This flexibility allows the scaffold to "scan" the binding pocket for optimal hydrogen bonding, though it may require higher affinity enthalpy ( ) to overcome the entropy loss of locking the ring upon binding.

Metabolic Stability & Toxicity Profiles[4]

A critical differentiator is the metabolic liability of the

-carbon (adjacent to the nitrogen). Both rings are susceptible to oxidative metabolism by Cytochrome P450 (CYP450) enzymes, but the mechanisms differ.[3]

The "Ring Contraction" Phenomenon

Piperidine rings can undergo a radical-mediated ring contraction to form pyrrolidines during metabolism. This is a potential toxicological blind spot if the metabolite has off-target activity.

Mechanism:

• SET (Single Electron Transfer): CYP450 abstracts an electron from the nitrogen.

• Deprotonation: Loss of a proton from the

  -carbon forms a carbon-centered radical.

• Ring Scission: The C-C bond beta to the radical scissions, opening the ring.

• Recyclization: The intermediate recyclizes to a 5-membered ring (pyrrolidine), often expelling a carbon fragment or rearranging.

Visualization: CYP450-Mediated Metabolic Pathway

Figure 1: Mechanistic pathway of oxidative degradation and potential ring contraction.

Case Studies in Drug Design

Case Study 1: Muscarinic Agonists (Efficacy Switch)

In the design of muscarinic acetylcholine receptor agents, ring size acts as a molecular switch for efficacy.

• Observation: Analogs containing a pyrrolidine ring often act as full agonists.

• Modification: Expanding the ring to a piperidine (adding one methylene) frequently converts the compound into a partial agonist or antagonist.

• Mechanism: The larger piperidine ring imposes steric bulk that prevents the receptor from fully closing into its active state (TM6 movement), despite high binding affinity.

Case Study 2: CCR5 Antagonists (Solubility Tuning)

In the development of Maraviroc (CCR5 antagonist), the tropane core (bridged piperidine/pyrrolidine hybrid) was explored.

• Strategy: Early leads utilized piperidine.[2][4] However, lipophilicity was too high (LogP > 4), leading to poor metabolic stability.

• Solution: Switching to pyrrolidine or bridged variants lowered LogP and reduced the volume of distribution (

  ), focusing the drug in the central compartment and improving bioavailability.

Experimental Protocols

To validate the choice between these scaffolds, the following protocols assess metabolic stability and pKa.

Protocol A: Comparative Microsomal Stability Assay

Objective: Determine the intrinsic clearance (

) and identify ring-contraction metabolites.

Reagents:

• Pooled Human Liver Microsomes (HLM) (20 mg/mL protein).

• NADPH Regenerating System (1.3 mM NADP+, 3.3 mM glucose-6-phosphate, 0.4 U/mL G6P dehydrogenase).

• Test Compounds (Piperidine/Pyrrolidine analogs) at 10 mM in DMSO.

• Internal Standard: Verapamil or Propranolol.

Workflow:

• Pre-incubation: Dilute HLM to 0.5 mg/mL in 100 mM Phosphate Buffer (pH 7.4). Add test compound (final conc. 1 µM). Incubate at 37°C for 5 min.

• Initiation: Add NADPH regenerating system to start the reaction.

• Sampling: At

  min, remove 50 µL aliquots.

• Quenching: Immediately dispense into 150 µL ice-cold Acetonitrile (containing 100 ng/mL Internal Standard). Vortex for 1 min.

• Clarification: Centrifuge at 4,000 rpm for 20 min at 4°C.

• Analysis: Inject supernatant into LC-MS/MS. Monitor for Parent (

  ) and Ring-Contracted Metabolite ( for oxidation/loss of CH2, or specific transitions).

Self-Validation Check:

• Control: Verapamil should show

  min.

• Mass Balance: If parent loss is high but no standard metabolites (N-oxide, lactam) are found, scan for the ring-contraction mass shift (-14 Da).

Protocol B: High-Precision pKa Determination (Potentiometric)

Objective: Distinguish the subtle basicity difference (~0.05 units) between the scaffolds.

Workflow:

• Preparation: Dissolve 5 mg of compound in 20 mL of 0.15 M KCl (ionic strength adjuster). Ensure solution is degassed (CO2-free) to prevent carbonate error.

• Acidification: Add 0.1 M HCl to lower pH to ~2.5 (fully protonated state).

• Titration: Titrate with 0.1 M KOH (standardized) using an autotitrator with a glass electrode. Add base in 2 µL increments.

• Calculation: Plot pH vs. Volume. Use the Bjerrum difference plot method to calculate

  (average protons bound).
  • is the pH where .

Self-Validation Check:

• Calibrate electrode with pH 4.01, 7.00, and 10.01 standards immediately prior.

• Perform a blank titration (KCl only) to subtract background solvent acidity.

Synthesis & Functionalization Visualization[2]

The synthetic accessibility of these rings differs. Piperidines are often accessed via reduction of pyridines, while pyrrolidines are frequently made via dipolar cycloadditions or cyclization of amino-alcohols.

Visualization: Synthetic Decision Tree

Figure 2: Strategic logic for selecting synthetic routes based on scaffold choice.

References

• Wikipedia. (n.d.). Piperidine: Conformation and Properties. Retrieved from [Link]

• National Institutes of Health (NIH). (2020). Pyrrolidine in Drug Discovery: A Versatile Scaffold. Retrieved from [Link]

• American Chemical Society (ACS). (2022). Mechanistic Studies on the Synthesis of Pyrrolidines and Piperidines via Copper-Catalyzed Intramolecular C–H Amination. Organometallics. Retrieved from [Link]

• Royal Society of Chemistry (RSC). (2014). Coupled electron and proton transfer in the piperidine drug metabolism pathway. Dalton Transactions. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Piperidine - Wikipedia [en.wikipedia.org]
• 3. Metabolism of 4-Aminopiperidine Drugs by Cytochrome P450s: Molecular and Quantum Mechanical Insights into Drug Design - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]

A comparative analysis of different cyanating agents in piperidine synthesis

Executive Summary: The Shift in Cyanation Strategy

In pharmaceutical development, the piperidine pharmacophore is ubiquitous, serving as the core scaffold for analgesics (e.g., Fentanyl derivatives), antihistamines, and Janus kinase inhibitors. The introduction of a nitrile group (–CN) onto the piperidine ring is a pivotal transformation; nitriles are versatile precursors for amides, carboxylic acids, and amines, and they serve as bioisosteres for carbonyls.

Historically, cyanation was synonymous with high risk—utilizing volatile HCN or highly toxic alkali metal cyanides (NaCN, KCN) in nucleophilic substitutions. However, modern drug discovery demands regioselectivity (e.g., C2 vs. C4 functionalization) and safety profiles compatible with GMP standards.

This guide objectively compares modern cyanating agents, moving beyond simple yield metrics to analyze atom economy, catalyst compatibility, and safety . We focus on three primary mechanistic pathways: Oxidative

-Cyanation , Transition-Metal Catalyzed Cross-Coupling , and Iminium Ion Trapping (Bruylants/Polonovski) .

Strategic Selection: Agent Comparison Matrix

The choice of cyanating agent is dictated by the substrate's oxidation state and the desired position of the cyano group.

Table 1: Comparative Performance of Cyanating Agents

Agent	Class	Primary Application	Yield Potential*	Safety Profile	Cost Efficiency	Key Limitation
TMSCN (Trimethylsilyl cyanide)	Organic / Lewis Acid	Oxidative -cyanation; Bruylants reaction	High (>90%)	Moderate (Hydrolyzes to HCN)	Low	Moisture sensitive; requires anhydrous conditions.
Zn(CN)	Metal Salt	Pd/Ni-catalyzed cross-coupling (Halopiperidines)	High (85-98%)	Moderate (Solid, non-volatile)	Moderate	Stoichiometric waste; difficult removal of Zn residues.
K [Fe(CN) ] (Potassium Ferrocyanide)	Complex	"Green" Pd-catalyzed coupling	Moderate-High (70-90%)	Excellent (Non-toxic)	High	Low solubility in organic solvents; requires high temp.
NaCN / KCN	Alkali Salt	Nucleophilic substitution (S 2)	Variable (40-80%)	Poor (High Toxicity)	Excellent	Poor functional group tolerance; safety hazard.
NCTS (N-cyano-N-phenyl-p-toluenesulfonamide)	Electrophilic	Electrophilic cyanation; C-H activation	Moderate (60-80%)	Good (Solid, stable)	Low	Lower atom economy; sulfonamide byproduct.

*Yields are generalized based on optimized literature conditions for piperidine substrates.

Deep Dive: Mechanistic Pathways & Protocols

Scenario A: The "Green" Cross-Coupling (Halopiperidines)

Agent: Potassium Hexacyanoferrate(II) vs. Zinc Cyanide

For synthesizing 4-cyanopiperidines from 4-halopiperidines (or their pyridine precursors), Palladium-catalyzed coupling is the gold standard.

• The Challenge: Free cyanide ions (

  ) are potent poisons for Pd(0) catalysts, shutting down the catalytic cycle by forming stable species.

• The Solution:

  • Zn(CN)

    : Works by slowly releasing cyanide ions into the solution, maintaining a concentration low enough to allow catalysis but high enough for transmetallation.

  • K

    [Fe(CN) ]: The "Green" alternative. It is non-toxic (food grade additive E536) and thermally stable. It releases cyanide only at elevated temperatures (>100°C) or in the presence of a metal catalyst, effectively preventing catalyst poisoning.

Visualization: The Controlled Release Mechanism

Figure 1: Comparison of cyanide release mechanisms preventing catalyst poisoning. K4[Fe(CN)6] and Zn(CN)2 provide a "buffer" of cyanide ions, whereas direct NaCN addition often leads to catalyst deactivation (red path).

Experimental Protocol: Pd-Catalyzed Cyanation using K [Fe(CN) ]

Target: 4-Cyanopyridine (Precursor to 4-cyanopiperidine via reduction)

• Setup: To a 25 mL Schlenk tube equipped with a magnetic stir bar, add aryl bromide (1.0 mmol), K

  [Fe(CN) ]•3H O (0.2 mmol, 0.2 equiv - Note: provides 1.2 eq of CN), Na CO (1.0 equiv), and Pd(OAc) (1-2 mol%).

• Solvent: Add DMAc (Dimethylacetamide) or NMP (3 mL). Expert Insight: Anhydrous conditions are not strictly necessary here, unlike TMSCN reactions.

• Deoxygenation: Evacuate and backfill with Argon (3 cycles). This is critical to protect the Pd(0) species.

• Reaction: Heat the mixture to 120-140°C for 12 hours.

• Workup: Cool to room temperature. Dilute with Ethyl Acetate and wash with water. The iron residues remain in the aqueous phase (non-toxic), unlike Zinc residues which require specific disposal.

• Purification: Flash chromatography.

Scenario B: Oxidative -Cyanation (C-H Activation)

Agent: TMSCN (Trimethylsilyl Cyanide)

Direct functionalization of the piperidine ring at the

-position (C2) is highly desirable for synthesizing unnatural amino acids and alkaloids. This typically proceeds via an iminium ion intermediate generated by oxidation.

• Mechanism: An oxidant (e.g., DDQ, RuCl

  /O , or electrochemical anodic oxidation) removes two electrons and a proton to form an iminium ion. TMSCN acts as a nucleophile. The silicon moiety of TMSCN is crucial; it traps the leaving oxygen species (if N-oxide is used) or activates the imine.

Visualization: Oxidative C-H Functionalization

Figure 2: The oxidative C-H activation pathway. The transformation relies on the in-situ generation of the electrophilic iminium species, which is then trapped by the cyanide source.

Experimental Protocol: Oxidative Cyanation with TMSCN/DDQ

Target: N-Boc-2-cyanopiperidine

• Safety: Perform in a well-ventilated fume hood. TMSCN hydrolyzes to HCN on contact with moisture.

• Reaction: In a dry flask under Argon, dissolve N-Boc-piperidine (1.0 mmol) in anhydrous Dichloromethane (DCM).

• Oxidant Addition: Add DDQ (2,3-Dichloro-5,6-dicyano-1,4-benzoquinone) (1.2 equiv). The solution will turn deep red/brown (charge transfer complex).

• Cyanation: Dropwise add TMSCN (1.5 equiv) at 0°C.

• Stirring: Allow to warm to room temperature and stir for 4-6 hours.

• Quench: Quench with saturated aqueous NaHCO

  . Expert Insight: This step destroys excess TMSCN. Ensure pH is basic to keep HCN trapped as cyanide salt.

• Purification: The reduced DDQ (DDHQ) precipitates and can be filtered off. The filtrate is extracted and purified via column chromatography.[1]

Scenario C: The Bruylants Reaction (N-Oxide Trapping)

Agent: TMSCN or Trifluoroacetic Anhydride (TFAA) + NaCN

This is a classic method for introducing a cyano group

to the nitrogen via an N-oxide intermediate (Polonovski-Potier modification).

• Why use it: It allows for stereoselective introduction of the nitrile group if the ring has existing substituents.

• Protocol Note: The reaction of the Piperidine-N-oxide with TFAA generates an iminium ion via the "Polonovski rearrangement," which is then trapped by cyanide.

References

• Comparison of Cyanating Agents in Pd-Catalysis: Schareina, T., Zapf, A., & Beller, M. (2004). Potassium Hexacyanoferrate(II)—A New, Eco-Friendly Cyanating Agent for the Palladium-Catalyzed Reaction of Aryl Halides. Chemical Communications. [Link]

• Oxid

  -Cyanation Mechanism: Murahashi, S. I., Komiya, N., Terai, H., & Nakae, T. (2003). Ruthenium-Catalyzed Biomimetic Oxidation of Amines with Hydrogen Peroxide. Journal of the American Chemical Society. [Link]

• Safety and Utility of Zinc Cyanide: Tschaen, D. M., Desmond, R., King, A. O., Fortin, M. C., Pipik, B., King, S., & Verhoeven, T. R. (1994). An Efficient Synthesis of 4-Cyanopiperidines. Synthetic Communications. [Link]

• Electrochemical Cyanation (Modern Green Approach): Karakaya, I., et al. (2016). Electrochemical C–H Functionalization of Piperidines. Science. [Link]

• Modified Polonovski (Bruylants) Reaction: Grierson, D. S., Harris, M., & Husson, H. P. (1980). Synthesis and Chemistry of 2-Cyanopiperidines. Journal of the American Chemical Society. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]

A Comparative Guide to the Structure-Activity Relationship of 2,4-Disubstituted Piperidines in Drug Discovery

The piperidine scaffold is a cornerstone in medicinal chemistry, forming the structural core of numerous approved drugs and clinical candidates.[1] Its conformational flexibility and ability to present substituents in distinct spatial orientations make it a privileged scaffold for interacting with a wide array of biological targets. While 1,4-disubstituted piperidines have been extensively explored due to their synthetic tractability, the 2,4-disubstitution pattern offers a more complex and nuanced platform for drug design.[2] The introduction of chirality and the potential for both cis and trans diastereomers provide a richer three-dimensional diversity that can be exploited to fine-tune pharmacological activity and selectivity.

This guide provides an in-depth analysis of the structure-activity relationships (SAR) of 2,4-disubstituted piperidines, focusing on key therapeutic areas where this scaffold has shown significant promise. We will delve into the synthetic rationale, compare the pharmacological effects of varying substituents at the C2 and C4 positions, and provide detailed experimental protocols to support further research and development.

The Strategic Advantage of 2,4-Disubstitution

The primary advantage of the 2,4-disubstituted piperidine scaffold lies in its stereochemical complexity, which allows for a more precise probing of a target's binding pocket. The relative orientation of the substituents (cis or trans) can dramatically influence binding affinity and functional activity. Furthermore, the interplay of substituents at these two positions can modulate physicochemical properties such as lipophilicity and basicity, which are critical for pharmacokinetic profiles.

Synthetic Strategies: Accessing Chemical Diversity

The synthesis of 2,4-disubstituted piperidines with high stereocontrol is a key challenge that has been addressed through various innovative synthetic methodologies. The choice of synthetic route is often dictated by the desired stereochemistry and the nature of the substituents to be introduced.

Diastereoselective Synthesis

One common approach involves the diastereoselective reduction of a substituted pyridinium salt, followed by further functionalization. The stereochemical outcome of these reactions can often be controlled by the choice of reducing agent and the nature of the directing groups on the piperidine nitrogen.[2]

A notable method for the diastereoselective synthesis of 2,4-disubstituted piperidines has been developed that allows for complete control of the reaction's selectivity by simply altering the sequence of the reaction steps. This approach provides access to both diastereomers and offers a versatile platform for creating diverse piperidine scaffolds.[2]

Radical Cyclization

Radical cyclization of acyclic precursors offers another powerful tool for the construction of the piperidine ring with defined stereochemistry at the C2 and C4 positions. The diastereoselectivity of these reactions can be influenced by the choice of the radical initiator and the steric bulk of the substituents.

Below is a generalized workflow for a diastereoselective synthetic approach:

Caption: Simplified signaling pathway of the Neurokinin-1 (NK1) receptor.

Opioid Receptor Modulators

The piperidine scaffold is a well-established pharmacophore for opioid receptor ligands. The 2,4-disubstitution pattern allows for the development of potent and selective agonists, antagonists, or mixed-profile modulators for the mu (µ), delta (δ), and kappa (κ) opioid receptors. [3] Key SAR Insights:

• C4-Substituent: The nature of the C4 substituent is a primary determinant of affinity and efficacy. For example, an anilido group is a common feature in potent µ-opioid agonists.

• C2-Substituent: Introduction of a substituent at the C2 position can modulate selectivity between the opioid receptor subtypes.

• N-Substituent: The substituent on the piperidine nitrogen is critical for activity. A phenethyl group is often found in high-affinity ligands.

Opioid receptors are G-protein coupled receptors that primarily couple to Gi/o proteins, leading to the inhibition of adenylyl cyclase and a decrease in intracellular cAMP levels. [3][4]

Sources

• 1. scribd.com [scribd.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Opioid receptors signaling network - PMC [pmc.ncbi.nlm.nih.gov]
• 4. revistachilenadeanestesia.cl [revistachilenadeanestesia.cl]

Assessing the advantages of (R)-4-N-Boc-2-cyanopiperidine over similar building blocks

A Comparative Guide for Medicinal Chemists

In the landscape of contemporary drug discovery, the selection of chiral building blocks is a critical determinant of a program's success. These molecular fragments are the foundational elements from which complex, biologically active molecules are constructed. Among the privileged scaffolds in medicinal chemistry, the piperidine ring is a recurring motif, valued for its ability to confer favorable pharmacokinetic properties such as enhanced solubility and metabolic stability. This guide provides an in-depth technical assessment of (R)-4-N-Boc-2-cyanopiperidine , a highly versatile building block, and objectively compares its performance against similar chemical entities. We will delve into the causality behind its advantages, supported by experimental data, detailed protocols, and mechanistic insights to empower researchers, scientists, and drug development professionals in their pursuit of novel therapeutics.

The Unparalleled Utility of the 2-Cyanopiperidine Scaffold

The 2-cyanopiperidine moiety has emerged as a cornerstone in the design of inhibitors for dipeptidyl peptidase IV (DPP-IV), a key enzyme in glucose metabolism.[1][2] Inhibition of DPP-IV prolongs the action of incretin hormones, which in turn stimulates insulin secretion in a glucose-dependent manner, making it a prime target for the treatment of type 2 diabetes.[3][4] The cyanopyrrolidine and cyanopiperidine scaffolds are particularly effective as they form a reversible covalent bond with a key serine residue in the active site of the DPP-IV enzyme.[2]

Core Advantages of (R)-4-N-Boc-2-cyanopiperidine

The strategic combination of three key structural features in (R)-4-N-Boc-2-cyanopiperidine underpins its superiority as a building block in many synthetic campaigns:

• The N-Boc Protecting Group: The tert-butoxycarbonyl (Boc) group is a robust yet readily cleavable protecting group for the piperidine nitrogen. Its bulkiness can also influence the stereochemical outcome of reactions at adjacent centers.

• The (R)-Stereochemistry: Chirality is a paramount consideration in drug design, as enantiomers can exhibit vastly different pharmacological and toxicological profiles.[5] The specific (R)-configuration at the 2-position of the piperidine ring is often crucial for optimal binding to the chiral active site of target enzymes like DPP-IV.

• The 2-Cyano Group: The nitrile functionality is a versatile synthetic handle and a key pharmacophoric element. It can be hydrolyzed to a carboxylic acid, reduced to an amine, or participate in various cycloaddition reactions. In the context of DPP-IV inhibitors, the cyano group is directly involved in the mechanism of inhibition.

Comparative Analysis with Alternative Building Blocks

The advantages of (R)-4-N-Boc-2-cyanopiperidine are best understood through a direct comparison with its common alternatives.

N-Protecting Group: Boc vs. Cbz and Fmoc

The choice of the nitrogen protecting group is a critical decision in a multi-step synthesis. The Boc group offers a unique set of advantages over other common protecting groups like the carboxybenzyl (Cbz) and fluorenylmethyloxycarbonyl (Fmoc) groups.

Feature	N-Boc	N-Cbz	N-Fmoc
Deprotection Condition	Mild acidic conditions (e.g., TFA, HCl)	Hydrogenolysis (H₂, Pd/C)	Basic conditions (e.g., Piperidine)
Orthogonality	Stable to bases and hydrogenolysis	Stable to mild acids and bases	Stable to acids and hydrogenolysis
Key Advantages	- Easily removed under mild acidic conditions- Orthogonal to base-labile (Fmoc) and hydrogenolysis-labile (Cbz) groups- Often improves solubility of intermediates	- Stable to a wide range of non-reducing conditions- Orthogonal to acid-labile (Boc) and base-labile (Fmoc) groups	- Very mild deprotection conditions- Orthogonal to acid-labile (Boc) and hydrogenolysis-labile (Cbz) groups
Limitations	- Acid-labile, not suitable for reactions requiring strong acid	- Not compatible with reducible functional groups (e.g., alkynes, alkenes, some nitro groups)- Requires specialized equipment for hydrogenation	- Base-labile, not suitable for reactions requiring basic conditions

Expert Insight: The acid-lability of the Boc group makes it exceptionally useful in complex synthetic sequences where orthogonality is key. For instance, in a molecule containing both a Boc-protected amine and an Fmoc-protected amine, the Fmoc group can be selectively removed with a base like piperidine, leaving the Boc group intact for a subsequent transformation.[6] This level of control is often indispensable in the synthesis of complex drug candidates.

Stereochemistry: (R) vs. (S) Isomer

The stereochemistry at the 2-position of the cyanopiperidine ring has a profound impact on biological activity. In the case of DPP-IV inhibitors, the (R)-enantiomer generally exhibits significantly higher potency. This is because the chiral active site of the enzyme has a specific three-dimensional architecture, and the (R)-isomer can achieve a more favorable binding orientation, leading to stronger interactions and enhanced inhibition. While the (S)-isomer may have applications in other therapeutic areas, for DPP-IV, the (R)-configuration is paramount.

Positional Isomerism: 2-Cyano vs. 4-Cyano

While 4-cyanopiperidine derivatives are also valuable intermediates in medicinal chemistry, the 2-cyano substitution pattern is essential for the mechanism of action of DPP-IV inhibitors.[7][8] The proximity of the cyano group to the piperidine nitrogen is crucial for the interaction with the catalytic serine residue of the enzyme. Therefore, for this specific and important class of therapeutics, (R)-4-N-Boc-2-cyanopiperidine is the regioisomer of choice.

Experimental Protocols

To illustrate the practical utility of (R)-4-N-Boc-2-cyanopiperidine, we provide a detailed protocol for a key synthetic transformation.

Protocol 1: N-Boc Deprotection of (R)-4-N-Boc-2-cyanopiperidine

This protocol describes the removal of the Boc protecting group, a common step to enable subsequent coupling reactions.

Materials:

• (R)-4-N-Boc-2-cyanopiperidine

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Rotary evaporator

• Standard laboratory glassware

Procedure:

• Dissolve (R)-4-N-Boc-2-cyanopiperidine (1.0 eq) in dichloromethane (approx. 0.1 M solution).

• Cool the solution to 0 °C in an ice bath.

• Slowly add trifluoroacetic acid (5-10 eq) dropwise to the stirred solution.

• Allow the reaction mixture to warm to room temperature and stir for 1-2 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, carefully quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate until gas evolution ceases.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with dichloromethane (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude (R)-2-cyanopiperidine trifluoroacetate salt.

Self-Validation: The progress of the deprotection can be monitored by TLC, where the product will have a significantly lower Rf value than the starting material due to its increased polarity. The final product can be characterized by ¹H NMR and mass spectrometry to confirm the removal of the Boc group.

Visualization of Key Concepts

To further clarify the strategic decisions involved in selecting (R)-4-N-Boc-2-cyanopiperidine, the following diagrams illustrate the comparative logic and a typical synthetic workflow.

Caption: Decision tree for selecting (R)-4-N-Boc-2-cyanopiperidine.

Caption: General synthetic workflow utilizing (R)-4-N-Boc-2-cyanopiperidine.

Conclusion

(R)-4-N-Boc-2-cyanopiperidine stands out as a superior building block in medicinal chemistry due to a synergistic combination of a versatile N-protecting group, the requisite stereochemistry for potent biological activity against key targets, and a strategically positioned cyano group that serves as both a synthetic handle and a critical pharmacophore. Its advantages in terms of synthetic flexibility, orthogonality, and direct applicability to the synthesis of high-value therapeutic agents, such as DPP-IV inhibitors, make it an invaluable tool for drug discovery and development professionals. The careful consideration and selection of such well-designed building blocks are what pave the way for the efficient and successful development of the next generation of medicines.

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to Personal Protective Equipment for Handling (R)-4-N-Boc-2-cyanopiperidine

Introduction: (R)-4-N-Boc-2-cyanopiperidine is a valuable building block in modern synthetic chemistry, particularly in the development of novel therapeutics. Its unique structure, featuring a protected amine and a nitrile group on a chiral piperidine scaffold, makes it a versatile intermediate. However, its chemical properties also necessitate a rigorous and well-understood safety protocol. This guide provides an in-depth, experience-driven framework for selecting and using Personal Protective Equipment (PPE). Our objective is to move beyond a simple checklist, explaining the causality behind each recommendation to foster a deeply ingrained culture of safety for researchers, scientists, and drug development professionals.

Foundational Safety: A Hazard-Based Rationale

Understanding the "why" behind PPE is the cornerstone of its effective use. The hazard profile of (R)-4-N-Boc-2-cyanopiperidine and related cyanopiperidine compounds dictates our safety strategy.

• Acute Toxicity: This class of compounds is classified as harmful if swallowed and can be toxic if inhaled or in contact with skin.[1][2][3][4] The primary concern is the cyano group, which can pose significant health risks.

• Severe Eye and Skin Damage: Direct contact can cause serious, potentially irreversible eye damage and significant skin irritation.[1][2][4][5][6] This elevates the need for robust barrier protection.

• Respiratory Irritation: As a powder, the compound presents an inhalation hazard that can lead to respiratory tract irritation.[3][4][5]

• Thermal Decomposition Risk: In the event of a fire, thermal decomposition can lead to the release of highly toxic gases and vapors, such as hydrogen cyanide and nitrogen oxides.[1]

These hazards are not theoretical; they are documented risks that demand a comprehensive PPE strategy to create a reliable barrier between the researcher and the chemical.

The Core PPE Ensemble: Your Primary Defense

The selection of PPE is not a one-size-fits-all approach. It must be tailored to the specific task. However, a baseline ensemble is mandatory for any work involving this compound.

Primary Engineering Control: The Chemical Fume Hood

Before any PPE is worn, the primary line of defense is an engineering control. All handling of (R)-4-N-Boc-2-cyanopiperidine, especially weighing of the solid and initial solution preparation, must be conducted inside a certified chemical fume hood.[1] This mitigates the risk of inhaling toxic dust or vapors.

Eye and Face Protection: Non-Negotiable

Given the risk of severe eye damage, eye protection is critical.

• Chemical Splash Goggles: These are mandatory. Standard safety glasses do not provide a complete seal and are insufficient. Chemical splash goggles must be worn as described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[1]

• Face Shield: When handling larger quantities (>50g) or performing operations with a heightened risk of splashing (e.g., rapid additions, quenching a reaction), a face shield must be worn in addition to chemical splash goggles.[7][8]

Skin and Body Protection: A Multi-Layered Approach

Skin contact is a primary route of exposure.[8]

• Gloves: Thin, disposable nitrile gloves are the most common type used in laboratories for chemical handling.[8] However, it is crucial to recognize that they provide only a barrier for incidental contact and should be removed and discarded immediately if contamination is suspected.[8][9]

  • Double Gloving: For all procedures involving direct handling of the compound, double-gloving is strongly recommended. This provides an extra layer of protection against tears and pinholes.

  • Glove Material: While nitrile is suitable for incidental contact, always consult a glove compatibility chart from the manufacturer for prolonged tasks.[10] Never use latex gloves, as they offer poor protection against many organic chemicals.[10]

• Laboratory Coat: A flame-resistant lab coat with long sleeves and a secure closure (snap buttons) is required. This protects against splashes and prevents contamination of personal clothing.

• Additional Protective Clothing: Wear long pants and closed-toe shoes at all times in the laboratory.[8][11] For large-scale work or spill response, chemical-resistant aprons or disposable coveralls are necessary.[12]

Respiratory Protection: When Engineering Controls Are Not Enough

While a fume hood is the primary control, supplemental respiratory protection may be required.

• Dust/Particulate Respirator: When weighing the solid compound, even within a fume hood, an N95-rated respirator can provide an additional layer of protection against fine particulates.

• Air-Purifying Respirator (APR): In the event of a significant spill outside of a fume hood or if exposure limits are exceeded, a NIOSH-approved half-mask or full-face air-purifying respirator equipped with organic vapor and particulate (HEPA) combination cartridges is necessary.[1][12][13] All respirator use must be in accordance with a documented respiratory protection program as required by OSHA (29 CFR 1910.134), which includes fit testing and training.[14][15]

Operational Guide: PPE for Specific Laboratory Tasks

The following table summarizes the recommended PPE for various common laboratory procedures involving (R)-4-N-Boc-2-cyanopiperidine.

Task	Minimum Required PPE	Recommended Best Practice
Container Transport	Safety Glasses, Lab Coat, Nitrile Gloves	Tightly closed container within secondary containment
Weighing Solid	Chemical Goggles, Lab Coat, Double Nitrile Gloves	Conducted exclusively in a chemical fume hood; consider N95 respirator
Solution Preparation	Chemical Goggles, Lab Coat, Double Nitrile Gloves	Conducted exclusively in a chemical fume hood
Reaction Setup/Monitoring	Chemical Goggles, Lab Coat, Double Nitrile Gloves	Face shield if splash risk exists; work within fume hood
Work-up & Extraction	Chemical Goggles, Face Shield, Lab Coat, Double Nitrile Gloves	All transfers and separations performed in a fume hood
Spill Cleanup (<10g)	Chemical Goggles, Face Shield, Lab Coat, Double Nitrile Gloves, N95 Respirator	Use spill kit with absorbent; manage all waste as hazardous
Spill Cleanup (>10g)	Full-face APR, Chemical Resistant Coverall, Double Nitrile Gloves, Boot Covers	Evacuate area; follow established emergency procedures

Experimental Protocol: Proper Donning and Doffing of PPE

Cross-contamination during the removal of PPE is a common source of exposure. Adhere to this protocol rigorously.

Donning (Putting On) Sequence:

• Attire Check: Confirm long pants and closed-toe shoes are worn.

• Lab Coat: Put on and fully fasten the lab coat.

• Respirator (if required): Perform a seal check.

• Eye/Face Protection: Put on chemical splash goggles, followed by a face shield if needed.

• Gloves: Don the first pair of nitrile gloves, ensuring they overlap the cuff of the lab coat. Don the second pair over the first.

Doffing (Taking Off) Sequence:

• Outer Gloves: Remove the outer pair of gloves by peeling them off without touching the outside surface with your bare skin. Dispose of them immediately in a designated hazardous waste container.

• Face Shield/Goggles: Remove the face shield (if used), followed by the goggles, from the back of the head forward. Avoid touching the front surfaces.

• Lab Coat: Unfasten and remove the lab coat, turning it inside out as you remove it to contain any surface contamination.

• Inner Gloves: Remove the final pair of gloves using the same technique as in step 1.

• Respirator (if used): Remove the respirator.

• Hand Washing: Immediately and thoroughly wash your hands with soap and water.[9][16]

PPE Selection Workflow

This diagram illustrates the decision-making process for selecting the appropriate level of PPE.

PPE selection flowchart for handling (R)-4-N-Boc-2-cyanopiperidine.

Decontamination and Disposal: Completing the Safety Cycle

Your responsibility does not end when the experiment is complete. Proper disposal of contaminated materials is a critical safety and environmental compliance step.

• Contaminated PPE: All disposable PPE, including nitrile gloves, bench paper, and disposable gowns, must be treated as hazardous waste.[1][5] Place these items in a designated, sealed, and clearly labeled hazardous waste container immediately after use. Never discard disposable gloves in the regular trash.[16]

• Chemical Waste: The compound itself, along with any contaminated solvents or materials, must be disposed of in accordance with institutional policies and local, state, and federal regulations.[17][18][19] This typically involves collection by an environmental health and safety (EHS) office. Ensure waste containers are appropriate, correctly labeled, and kept closed when not in use.[18][19]

• Reusable PPE: Non-disposable items like lab coats should be professionally laundered by a service familiar with laboratory contaminants. Never take a lab coat home for cleaning. Reusable goggles and face shields should be decontaminated after each use.

By adhering to these comprehensive guidelines, you build a self-validating system of safety that protects you, your colleagues, and your research. This proactive stance on safety is the hallmark of a trustworthy and expert scientific professional.

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